Sugordomycin D-la

• CAS: 4434-05-3

Core Science & Biosynthesis

Sugordomycin D-la (Coumermycin A1): Mechanistic Insights into Bacterial DNA Gyrase Inhibition

Executive Summary & Molecular Identity

Sugordomycin D-la, widely characterized in contemporary literature under its synonym Coumermycin A1 , is a potent aminocoumarin antibiotic[1]. As a Senior Application Scientist specializing in antimicrobial pharmacodynamics, I frequently evaluate topoisomerase inhibitors for drug development pipelines. Unlike fluoroquinolones (e.g., ciprofloxacin), which act as topoisomerase poisons by stabilizing lethal DNA-cleavage complexes, aminocoumarins like Sugordomycin D-la operate via the competitive inhibition of energy transduction[2].

This whitepaper dissects the biochemical mechanism, unique structural biology, and the self-validating experimental workflows required to rigorously quantify the inhibitory kinetics of Sugordomycin D-la against bacterial DNA gyrase and topoisomerase IV.

The Mechanistic Pathway: Competitive ATPase Inhibition

DNA gyrase is an essential Type II topoisomerase uniquely capable of introducing negative supercoils into bacterial DNA[2]. This topological manipulation is critical for relieving the positive superhelical tension that accumulates ahead of replication forks and transcription complexes. The enzyme functions as an A2B2 heterotetramer, and its activity is strictly dependent on the energy derived from ATP hydrolysis[2].

Sugordomycin D-la exerts its bactericidal effect by targeting the N-terminal ATPase domain of the GyrB subunit (and the homologous ParE subunit in topoisomerase IV)[3].

• Binding Dynamics: The aminocoumarin moiety binds directly to the ATP-binding pocket of GyrB. Because its binding affinity is significantly higher than that of ATP, it acts as a highly effective competitive inhibitor[4].

• Functional Arrest: By occluding the ATP-binding site, Sugordomycin D-la prevents ATP hydrolysis[5]. Without the energy derived from this hydrolysis, the enzyme cannot undergo the necessary conformational changes (the closing of the N-terminal "clamp") required to pass the T-segment of DNA through the G-segment.

• Downstream Effects: The cessation of ATP-dependent DNA supercoiling halts DNA replication and transcription, ultimately triggering bacterial cell death[6].

Sugordomycin D-la mechanism of action: Competitive inhibition of GyrB ATPase blocks DNA supercoiling.

Structural Biology: Divalent Trapping of GyrB

A defining structural feature of Sugordomycin D-la compared to monomeric aminocoumarins (like novobiocin) is its dimeric, pseudo-symmetrical architecture.

• Divalent Sequestration: Crystallographic studies reveal that a single molecule of Sugordomycin D-la (Coumermycin A1) can simultaneously bind to the ATP-binding sites of two GyrB monomers[7].

• Conformational Trapping: This divalent interaction cross-links the GyrB subunits, trapping the enzyme in an inhibited dimer conformation that is distinctly different from the transient ATP-bound state[7]. This structural mechanism not only blocks ATP entry but sterically locks the enzyme, preventing the dynamic opening and closing required for DNA strand passage.

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the pharmacodynamics of Sugordomycin D-la, orthogonal biochemical assays are required. The following protocols are designed as self-validating systems, ensuring that observed inhibition is causally linked to ATPase antagonism rather than non-specific protein aggregation.

Protocol A: GyrB ATPase Hydrolysis Assay (Colorimetric)

Rationale: This assay directly measures the inhibition of ATP hydrolysis by quantifying the release of inorganic phosphate (Pi), providing a direct readout of GyrB ATPase activity[5].

• Enzyme Preparation: Purify E. coli or S. aureus GyrB subunits.

  • Causality Note: For S. aureus GyrB, the assay buffer must be supplemented with 400–800 mM potassium glutamate. This mimics the high intracellular osmolarity of Gram-positive bacteria, stabilizing the active conformation and increasing the enzyme's sensitivity to aminocoumarins by ≥10-fold[3],[4].

• Inhibitor Incubation: Pre-incubate GyrB (10 nM) with varying concentrations of Sugordomycin D-la (0.001 to 10 μg/mL) in assay buffer (35 mM Tris-HCl pH 7.5, 2 mM DTT, 24 mM KCl, 4 mM MgCl2) for 15 minutes at 37°C[3].

• Reaction Initiation: Add 1 mM ATP to initiate hydrolysis[3]. Incubate for 30 minutes.

• Detection: Terminate the reaction by adding Malachite Green reagent. The reagent forms a complex with free Pi, shifting the absorbance to 620 nm.

• Validation Check: A control lacking ATP must yield no signal, confirming the detected Pi originates solely from enzymatic hydrolysis.

Protocol B: DNA Supercoiling Assay (Electrophoretic)

Rationale: Assesses the functional consequence of ATPase inhibition on the intact A2B2 holoenzyme[5].

• Substrate Preparation: Utilize relaxed, closed-circular pBR322 plasmid DNA (0.5 μg per reaction)[3].

• Holoenzyme Assembly: Combine GyrA and GyrB subunits to form the active A2B2 complex.

• Reaction: Incubate the holoenzyme, relaxed pBR322, ATP (1 mM), and Sugordomycin D-la in supercoiling buffer for 30 minutes at 37°C[3].

• Resolution: Quench the reaction with EDTA and proteinase K. Resolve the topoisomers on a 1% agarose gel. Causality Note: Ethidium bromide must be omitted during the run to prevent intercalator-induced supercoiling shifts that could mask the enzyme's true activity[3].

• Validation Check: The conversion of the slowly migrating relaxed plasmid to the fast-migrating supercoiled form will be visibly arrested in a dose-dependent manner, functionally validating the isolated ATPase assay results[5].

Orthogonal self-validating workflows for quantifying Sugordomycin D-la ATPase and supercoiling.

Quantitative Pharmacodynamics

The following table summarizes the key quantitative metrics for Sugordomycin D-la against bacterial targets, highlighting its potent nanomolar efficacy[3],[6].

Parameter	Target / Organism	Value	Reference Context
Molecular Weight	N/A	1110.08 g/mol	Chemical property[6]
IC50 (ATPase Assay)	E. coli GyrB	< 0.1 μg/mL	Biochemical inhibition[3]
IC50 (Supercoiling)	S. aureus DNA Gyrase	< 0.1 μg/mL	Functional inhibition[3]
MIC90	Streptococcus pneumoniae	0.015 μg/mL	In vivo efficacy[3]
MIC90	Staphylococcus aureus	0.25 μg/mL	In vivo efficacy[3]

References

• Buy Diisoamylamine (EVT-264873) | 544-00-3 - EvitaChem (Synonymy of Sugordomycin D-la and Coumermycin A1). evitachem.com. 1

• Inhibition of DNA gyrase and DNA topoisomerase IV of Staphylococcus aureus and Escherichia coli by aminocoumarin antibiotics . researchgate.net. 3

• Biological Activities of Novel Gyrase Inhibitors of the Aminocoumarin Class . nih.gov. 5

• DNA gyrase - Wikipedia . wikipedia.org. 2

• Structural Basis for DNA Gyrase Interaction with Coumermycin A1 . acs.org. 7

• Inhibition of DNA gyrase and DNA topoisomerase IV... . oup.com. 4

• Coumermycin A1 4434-05-3 . sigmaaldrich.com. 6

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Sugordomycin D-1a (Coumermycin A1): Comprehensive Physicochemical Profiling and Therapeutic Mechanisms

Executive Summary

Sugordomycin D-1a—frequently cataloged in chemical databases under the typographical variant Sugordomycin D-la or its primary common name, Coumermycin A1 —is a potent bis-hydroxycoumarin antibiotic isolated primarily from Streptomyces rishiriensis. In the landscape of drug development, it is distinguished by its unique dual-target pharmacological profile. It functions as a highly selective DNA gyrase (topoisomerase II/IV) inhibitor in bacterial pathogens and as an allosteric C-terminal Heat Shock Protein 90 (Hsp90) inhibitor in eukaryotic cells. This whitepaper provides an in-depth technical analysis of its molecular structure, physicochemical properties, and the experimental protocols required for its isolation and validation.

Physicochemical Properties & Molecular Architecture

Sugordomycin D-1a is a complex glycosidic heteroarenecarboxylate ester. Its molecular architecture consists of a central pyrrole dicarboxylic acid core linked to two identical substituted coumarin moieties. These coumarin groups are further attached to highly methylated deoxysugar groups (noviose derivatives) bearing 5-methylpyrrole-2-carboxylate groups.

Unlike novobiocin, which is a monomeric coumarin antibiotic, the dimeric nature of Sugordomycin D-1a allows it to bridge and interact with target binding pockets with dramatically higher affinity.

Quantitative Physicochemical Data

The following table summarizes the core structural and physical data for Sugordomycin D-1a, cross-referenced from authoritative chemical registries including the 1[1] and the .

Property	Value
Primary Nomenclature	Coumermycin A1
Synonyms & Typographical Variants	Sugordomycin D-1a, Sugordomycin D-la, Notomycin A1[1],
CAS Registry Number	4434-05-3[1]
Molecular Formula	C55H59N5O20
Molecular Weight	1110.08 g/mol [2]
Chemical Classification	Hydroxycoumarin, Pyrrole, Glycoside[3]
Biological Source	Streptomyces rishiriensis, S. spinichromogene[2]

Mechanistic Pharmacology & Target Pathways

Causality and Target Dynamics

1. DNA Gyrase (GyrB) Inhibition: In bacterial systems, Sugordomycin D-1a acts as a competitive inhibitor of the ATP-binding pocket of the GyrB subunit of DNA gyrase and Topoisomerase IV. Because of its dimeric structure, it binds with a higher stoichiometric efficiency than monomeric coumarins. By preventing ATP hydrolysis, the enzyme is trapped in a conformation that cannot introduce negative supercoils into DNA. This mechanical failure leads to replication fork arrest and subsequent bacterial cell death[1].

2. Hsp90 C-Terminal Inhibition: In eukaryotic oncology models, Sugordomycin D-1a exhibits antineoplastic activity by binding to a secondary ATP-binding site located in the C-terminal domain of Hsp90, demonstrating an IC50 of ~70 μmol/L as noted by 2[2]. This allosteric interaction prevents the dimerization of Hsp90, a critical step for its chaperone function. Consequently, oncogenic client proteins misfold and undergo proteasomal degradation, inducing tumor cell apoptosis.

Dual-target pharmacological mechanism of Sugordomycin D-1a inhibiting GyrB and Hsp90.

Analytical & Experimental Protocols

Protocol A: Extraction and Purification via Craig Countercurrent Distribution

The Sugordomycin complex produced during fermentation consists of closely related structural analogues (D-1a, D-1b, D-1c, and D-1d). Standard silica chromatography lacks the theoretical plates needed for baseline resolution without degrading the molecule. Therefore, a Craig Countercurrent Distribution (CCD) method is employed, exploiting minute differences in partition coefficients, as detailed in the historical isolation literature by 4[4].

• Fermentation Harvest : Cultivate Streptomyces rishiriensis and harvest the mycelial cake. Extract the active metabolites using ethyl acetate.

• Primary Fractionation : Concentrate the extract in vacuo. Perform an initial silica gel column chromatography using a chloroform/methanol gradient to isolate the crude Sugordomycin complex.

• Craig Countercurrent Distribution (CCD) :

  • Setup: Prepare a biphasic solvent system buffered precisely to pH 8.2 (e.g., ethyl acetate/aqueous phosphate buffer).

  • Execution: Load the crude complex into the first tubes of a 200-transfer Craig apparatus. Execute 200 transfers at room temperature.

• Self-Validating Recovery : Monitor fractions via UV absorbance at 330 nm (detecting the coumarin chromophore) coupled with bioautography against S. aureus.

  • Causality Check: If the UV peak does not perfectly align with the zone of inhibition on the bioautogram, it indicates the co-elution of an inactive impurity, prompting a recalibration of the biphasic solvent pH. Sugordomycin D-1a elutes as the primary active fraction. Lyophilize to obtain the purified compound[4].

Protocol B: In Vitro GyrB ATPase Inhibition Assay

To validate the biological activity of the purified Sugordomycin D-1a, an in vitro ATPase assay is utilized.

• Reagent Preparation : Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 2 mM MgCl₂, and 1 mM Dithiothreitol (DTT).

• Enzyme Incubation : Incubate 10 nM of purified E. coli GyrB with varying concentrations of Sugordomycin D-1a (0.1 nM to 10 μM) for 15 minutes at 37°C.

  • Causality Check: Why pre-incubate? Sugordomycin D-1a is a competitive inhibitor. Pre-incubation allows the bulky dimeric molecule to navigate the steric constraints of the GyrB pocket and achieve thermodynamic equilibrium, preventing the highly concentrated ATP substrate from outcompeting it kinetically during the initial burst phase.

• Reaction Initiation : Add 1 mM ATP to initiate hydrolysis.

• Quantification (Self-Validating System) : After 30 minutes, quench the reaction with Malachite Green reagent. Measure absorbance at 620 nm. The assay must include a no-enzyme negative control to establish the baseline spontaneous hydrolysis of ATP. The Malachite Green readout is strictly proportional to inorganic phosphate (Pi) release, ensuring that any signal reduction is causally linked to ATPase inhibition rather than an assay artifact. Calculate the IC50 using non-linear regression.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 54675768, Coumermycin A1." PubChem.
• ChemCalc. "Sugordomycin D-la Molecular Weight and Formula.
• Weinstein, M. J., & Wagman, G. H. "Antibiotics Isolation and Chromatography.
• BioKB. "CHEBI:3907 - coumermycin A1." University of Luxembourg.
• American Chemical Suppliers.

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Binding affinity of Sugordomycin D-la to the Hsp90 C-terminal domain

An In-Depth Technical Guide on the Binding Affinity of Sugordomycin D-la to the Hsp90 C-Terminal Domain

Executive Summary

The 90-kDa heat shock protein (Hsp90) is a critical molecular chaperone responsible for the conformational maturation of numerous oncogenic and viral client proteins. While first-generation inhibitors targeting the N-terminal domain (NTD) have shown potent antiproliferative effects, their clinical utility is severely limited by the induction of a compensatory heat shock response (HSR)[1]. Targeting the C-terminal domain (CTD) bypasses this survival mechanism. This whitepaper systematically dissects the binding affinity, allosteric mechanisms, and experimental validation of Sugordomycin D-la (universally known in literature as Coumermycin A1 or C-A1 ), a dimeric aminocoumarin antibiotic that stands as one of the most effective natural CTD inhibitors of Hsp90 discovered to date[2][3].

The C-Terminal Paradigm and Structural Profile of Sugordomycin D-la

Hsp90 operates as a homodimer, undergoing a complex, ATP-driven conformational cycle. The NTD contains a well-characterized ATP-binding pocket (the Bergerat fold), which is the target of classical inhibitors like geldanamycin and radicicol[1]. However, pioneering work revealed a secondary, cryptic ATP-binding site located at the C-terminus[3].

Sugordomycin D-la (Coumermycin A1) is a natural aminocoumarin isolated from Streptomyces rishiriensis[2]. Structurally, it is a divalent conjugate consisting of two aminocoumarin moieties and two deoxy-L-noviose sugars linked by a central pyrrole core[4].

The Causality of Dimerization in Affinity: Monomeric coumarins, such as novobiocin, bind the Hsp90 CTD with relatively weak affinity (IC50 ~ 700 μM for client degradation)[3]. Sugordomycin D-la’s dimeric structure allows it to act as a molecular caliper. By bridging the Hsp90 homodimer, one Sugordomycin D-la molecule simultaneously interacts with residues from both subunit A and subunit B[5]. This bivalent interaction exponentially increases its avidity, resulting in a substantially lower IC50 (~70 μM) and a profound disruption of the chaperone's conformational cycle[3].

Fig 1: Hsp90 conformational cycle disruption by Sugordomycin D-la CTD binding.

Mechanistic Causality: Residue-Level Binding Affinity

Molecular dynamics (MD) simulations and thermodynamic calculations (MM/PBSA) have mapped the precise binding interface of Sugordomycin D-la within the Hsp90 CTD[5]. The inhibitor binds directly at the dimer interface, forcing a substantial spatial parting between opposed dimeric residues.

The binding affinity is driven by a robust hydrogen-bonding network. Because Sugordomycin D-la is dimeric, it interacts cross-subunit, stabilizing an open, inactive conformation of the CTD. This allosterically prevents the N-terminal domains from achieving the closed conformation necessary for ATP hydrolysis and client protein maturation[1][6].

Quantitative Data Summary: Binding Kinetics and Interacting Residues

Inhibitor	Target Domain	Cellular IC50 (SkBr3)	Induces Heat Shock Response?	Key Interacting Residues (Hsp90)
Geldanamycin	N-Terminal	~20-50 nM	Yes (Strong)	Asp93, Ser52, Lys58
Novobiocin	C-Terminal	~700 μM	No	Arg591, Glu660
Sugordomycin D-la	C-Terminal	~70 μM	No	Arg591.B, Ala595.A, Glu660.A, Lys480.B, Ser663.A, Ser666.A

Data synthesized from established biochemical assays and MD simulations[3][5].

Self-Validating Experimental Protocols

To rigorously evaluate the binding affinity and functional consequences of Sugordomycin D-la, researchers must employ a multi-tiered, self-validating workflow. The following protocols are designed with built-in causality checks to ensure that observed client degradation is strictly a result of CTD inhibition, rather than off-target toxicity or NTD binding.

Fig 2: Self-validating experimental workflow for characterizing CTD inhibitors.

Protocol 3.1: Domain-Specific ATP-Agarose Pulldown Assay

Purpose: To biochemically prove that Sugordomycin D-la preferentially binds the CTD and not the NTD. Causality: Hsp90 has two ATP binding sites. By isolating the domains and using ATP-conjugated agarose, we can measure competitive displacement. If Sugordomycin D-la binds the CTD, it will prevent the CTD from binding to the ATP-agarose matrix.

• Protein Preparation: Express and purify recombinant human Hsp90 NTD (residues 1-236) and CTD (residues 538-728) using a bacterial expression system (e.g., E. coli BL21) with a His-tag for Ni-NTA affinity purification.

• Pre-incubation: Incubate 6 μM of either Hsp90 NTD or CTD with varying concentrations of Sugordomycin D-la (10 μM to 200 μM) in binding buffer (20 mM Tris-HCl pH 7.5, 50 mM KCl, 5 mM MgCl2, 20 mM Na2MoO4, 0.01% NP-40) for 30 minutes at 4°C[1].

• Matrix Binding: Add 50 μL of pre-equilibrated γ-phosphate-linked ATP-agarose beads to the mixture. Incubate for 2 hours at 4°C with gentle rotation.

• Washing & Elution: Centrifuge at 3,000 x g for 2 minutes. Wash the beads three times with binding buffer to remove unbound protein. Elute bound proteins by boiling in 2X Laemmli sample buffer.

• Detection: Resolve eluates via SDS-PAGE and perform Western blotting using anti-His antibodies.

• Self-Validation Checkpoint: Include Geldanamycin (an NTD specific inhibitor) as a control. Geldanamycin must inhibit NTD pulldown but not CTD pulldown. Conversely, Sugordomycin D-la must inhibit CTD pulldown but leave NTD pulldown unaffected[1]. If Sugordomycin D-la inhibits both, suspect non-specific aggregation or precipitation.

Protocol 3.2: Cellular Client Degradation Assay (SkBr3 Model)

Purpose: To validate that the biochemical binding affinity translates to functional chaperone inhibition in a living system. Causality: SkBr3 breast cancer cells are utilized because they overexpress HER2, a kinase strictly dependent on Hsp90 for stability. Inhibition of Hsp90 leads to the rapid ubiquitination and proteasomal degradation of HER2[3][7].

• Cell Culture: Culture SkBr3 cells in McCoy's 5A medium supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO2 atmosphere.

• Treatment: Seed cells in 6-well plates at a density of 5×105 cells/well. Allow 24 hours for adherence. Treat cells with a concentration gradient of Sugordomycin D-la (10 μM, 50 μM, 70 μM, 100 μM) or DMSO (vehicle control) for 24 hours.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. Centrifuge at 14,000 x g for 15 minutes at 4°C to clear lysates.

• Western Blotting: Quantify protein concentration using a BCA assay. Load 20 μg of total protein per lane on a 4-12% Bis-Tris polyacrylamide gel. Transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane for Hsp90 client proteins (anti-HER2, anti-Raf-1) and heat shock response markers (anti-Hsp70). Use anti-GAPDH or anti-β-actin as a loading control.

• Self-Validation Checkpoint: A true C-terminal inhibitor will show a dose-dependent decrease in HER2 and Raf-1 levels (indicating IC50 ~70 μM) without a concurrent increase in Hsp70 expression[1][3]. If Hsp70 levels rise, the compound is either binding the NTD or inducing an off-target stress response.

Conclusion and Future Perspectives

Sugordomycin D-la (Coumermycin A1) represents a critical structural scaffold in the development of next-generation Hsp90 inhibitors. Its ability to bridge the C-terminal dimer interface yields a binding affinity significantly higher than monomeric coumarins[3]. By trapping the CTD in an open conformation, it allosterically halts the chaperone cycle, leading to the degradation of oncogenic clients without triggering the dose-limiting heat shock response[1]. Future drug development efforts are currently focused on synthesizing simplified, non-hydrolyzable analogues of Sugordomycin D-la to improve pharmacokinetic properties while retaining its potent, bivalent CTD binding affinity.

References

• PubChem - Coumermycin A1 (Synonym: Sugordomycin D-1a) Source: National Institutes of Health (NIH) URL:[Link]

• Mechanism of Inhibition of Hsp90 Dimerization by Gyrase B Inhibitor Coumermycin A1 (C–A1) Revealed by Molecular Dynamics Simulations and Thermodynamic Calculations Source: PubMed Central (PMC) URL:[Link]

• Targeting the Hsp90 C-terminal domain to induce allosteric inhibition and selective client downregulation Source: PubMed Central (PMC) URL:[Link]

• Inhibitors of the heat shock protein 90: from cancer clinical trials to neurodegenerative diseases Source: Atlas of Genetics and Cytogenetics in Oncology and Haematology URL:[Link]

• Synthesis and Evaluation of Coumermycin A1 Analogues that Inhibit the Hsp90 Protein Folding Machinery Source: Organic Letters (ACS Publications) URL:[Link]

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In Vitro Antibacterial Spectrum of Sugordomycin D-la Against Gram-Positive Strains: A Technical Guide

Executive Summary

Sugordomycin D-la, universally identified in contemporary pharmacological literature as Coumermycin A1 , is a structurally complex bis-hydroxycoumarin antibiotic originally isolated from Streptomyces rishiriensis[1][2]. While its clinical trajectory was historically constrained by pharmacokinetic limitations (such as poor aqueous solubility and high serum protein binding), its extraordinary in vitro potency against Gram-positive pathogens—particularly methicillin-resistant Staphylococcus aureus (MRSA)—makes it a critical reference compound in topoisomerase inhibitor drug development[3][4].

As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic causality behind its extreme potency, detail its quantitative antibacterial spectrum, and provide self-validating experimental protocols for its in vitro evaluation.

Mechanistic Foundation: The Causality of GyrB Inhibition

To understand the antibacterial spectrum of Sugordomycin D-la, one must first understand its highly specific molecular target. Unlike fluoroquinolones (e.g., ciprofloxacin), which target the DNA cleavage-religation active site of DNA gyrase (GyrA) and topoisomerase IV (ParC), Sugordomycin D-la operates as a competitive inhibitor of the ATPase activity located in the GyrB and ParE subunits[3][5].

Structural Causality: The molecule features a unique dimeric architecture linked by a central pyrrole ring. This symmetry allows a single Sugordomycin D-la molecule to simultaneously trap two ATP-binding sites within the GyrB dimer, inducing a sequence-dependent conformational lock[6]. By physically occluding the ATP-binding pocket, it prevents the ATP hydrolysis required for the energy-dependent supercoiling of bacterial DNA. This leads to the immediate arrest of DNA replication and transcription[5][7].

Figure 1: Mechanism of action of Sugordomycin D-la inhibiting bacterial DNA gyrase.

In Vitro Antibacterial Spectrum

Sugordomycin D-la exhibits a highly skewed spectrum of activity. It demonstrates profound efficacy against Gram-positive organisms but remains largely inactive against Gram-negative bacteria due to outer membrane impermeability and active efflux mechanisms[4].

Against S. aureus isolates, including MRSA and vancomycin-intermediate strains, Sugordomycin D-la demonstrates Minimum Inhibitory Concentrations (MICs) in the picomolar to low nanomolar range (often <0.004 µg/mL)[8]. However, it is fundamentally bacteriostatic at these low concentrations; the Minimum Bactericidal Concentration (MBC) required to achieve a 99.9% kill rate is typically orders of magnitude higher (e.g., 4.0 to 8.0 µg/mL)[8][9].

Table 1: Quantitative In Vitro Susceptibility Data

Organism	Strain Phenotype	MIC Range (µg/mL)	MBC Range (µg/mL)	Reference
Staphylococcus aureus	MSSA / MRSA	<0.002 - 0.004	4.0 - 8.0	[8][9]
Bacillus subtilis	Wild-type	<0.01 - 0.5	Not Determined	[10]
Streptococcus spp.	Clinical Isolates	0.01 - 0.1	Not Determined	[10]
Escherichia coli	Gram-Negative (Control)	>50.0	>100.0	[3][4]

Experimental Protocols for In Vitro Evaluation

Because Sugordomycin D-la is highly hydrophobic (Molecular Weight: 1110.1 g/mol )[2] and prone to non-specific binding to plastic surfaces, standard broth microdilution protocols must be carefully optimized. Failure to account for drug carry-over during MBC determination will result in false-positive bactericidal readings[8].

Protocol 1: Broth Microdilution for MIC Determination

This protocol adheres to CLSI M07 guidelines with specific modifications for hydrophobic coumarins.

• Compound Preparation: Dissolve Sugordomycin D-la powder in 100% Dimethyl Sulfoxide (DMSO) to create a 10 mg/mL master stock.

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Causality note: Calcium and magnesium ions stabilize the bacterial cell wall, ensuring consistent growth rates.

• Serial Dilution: Perform 2-fold serial dilutions in CAMHB to achieve a final test range of 0.002 µg/mL to 64 µg/mL. Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent toxicity.

• Inoculum Standardization: Prepare a direct colony suspension of the Gram-positive strain equivalent to a 0.5 McFarland standard (~1.5 × 10^8 CFU/mL). Dilute 1:150 in CAMHB to achieve a final well concentration of 5 × 10^5 CFU/mL.

• Incubation & Readout: Incubate microtiter plates at 37°C for 18–24 hours. The MIC is defined as the lowest concentration completely inhibiting visible bacterial growth[4].

Protocol 2: MBC Determination with Carry-Over Mitigation

Causality note: Because Sugordomycin D-la is bacteriostatic at its MIC, transferring broth directly to agar can carry enough drug to inhibit growth on the plate, falsely suggesting the bacteria are dead.

• Aliquot Extraction: Following MIC readout, extract 10 µL aliquots from all optically clear wells (≥ MIC).

• Washing Step (Critical): Dilute the 10 µL aliquot into 990 µL of sterile Phosphate-Buffered Saline (PBS) and centrifuge at 10,000 x g for 3 minutes. Discard the supernatant to remove residual Sugordomycin D-la, and resuspend the pellet in 100 µL PBS.

• Plating: Spread the entire 100 µL suspension onto Tryptic Soy Agar (TSA) plates.

• Incubation & Calculation: Incubate at 37°C for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% reduction in the initial inoculum (≤5 colonies per plate).

Figure 2: Standardized in vitro MIC and MBC determination workflow for Sugordomycin D-la.

Resistance Mechanisms & Development Limitations

While highly potent in vitro, Sugordomycin D-la faces two major hurdles:

• Target-Site Mutation: Resistance arises rapidly in vitro through point mutations in the gyrB gene. Specifically, mutations mapping to the Arg-136 residue fundamentally alter the ATP-binding pocket's affinity for the coumarin core, conferring high-level resistance[5][8].

• Pharmacokinetic Liabilities: The compound suffers from severe aqueous insolubility and binds heavily to plasma proteins (>99%). This "serum shift" drastically reduces the free fraction of the drug available to act on bacteria in vivo, which ultimately halted its clinical progression despite its phenomenal in vitro metrics[3].

References

• An unusual mechanism for resistance to the antibiotic coumermycin A1 Proceedings of the National Academy of Sciences (PNAS) / PubMed Central
• Structural Basis for DNA Gyrase Interaction with Coumermycin A1 ACS Public
• A New-Class Antibacterial—Almost.
• Treatment of Staphylococcus aureus endocarditis in rats with coumermycin A1 and ciprofloxacin, alone or in combin
• COUMERMYCIN - Inxight Drugs NC
• Activity of coumermycin against clinical isolates of staphylococci ResearchG

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Pharmacokinetic Profiling and In Vivo Bioavailability of Sugordomycin D-la: A Comprehensive Technical Guide

Executive Summary

Sugordomycin D-la, universally recognized in contemporary scientific literature as Coumermycin A1, is a highly potent bis-aminocoumarin antibiotic originally isolated from Streptomyces rishiriensis1. Structurally resembling a dimer of novobiocin, it features a central pyrrole group asymmetrically linking two coumarin monomers, heavily modified by 2-methylpyrrole esters 2.

While historically celebrated for its extraordinary in vitro efficacy against Gram-positive bacteria (via competitive ATP-binding at the DNA gyrase GyrB subunit) and its unique antiretroviral properties (via dimerization blockade at the human Hsp90 C-terminal domain) 3, its clinical translation has been severely bottlenecked by its pharmacokinetic (PK) profile. Specifically, its massive molecular footprint and negligible aqueous solubility result in poor oral bioavailability. This whitepaper dissects the ADME (Absorption, Distribution, Metabolism, Excretion) characteristics of Sugordomycin D-la, providing validated experimental protocols for its PK profiling and formulation strategies to enhance its in vivo viability.

Mechanism of action of Sugordomycin D-la targeting bacterial GyrB and human Hsp90.

Physicochemical Properties and the Bioavailability Barrier

The pharmacokinetic behavior of Sugordomycin D-la is fundamentally dictated by its physicochemical properties. With a molecular weight of 1110.09 g/mol and high lipophilicity, the molecule violates Lipinski’s Rule of Five, resulting in poor gastrointestinal absorption 1.

The Causality of Poor Bioavailability: The rigid, dimeric structure and lack of ionizable groups at physiological pH lead to a highly stable crystal lattice, minimizing aqueous solubility. Consequently, oral administration yields sub-therapeutic plasma concentrations, necessitating parenteral routes (IV or IP) and specialized co-solvent formulations to disrupt crystal packing and force the molecule into solution 2.

In Vivo Pharmacokinetic Profiling

Despite its solubility challenges, when successfully formulated for systemic delivery, Sugordomycin D-la exhibits a highly unique and favorable PK profile compared to monomeric aminocoumarins like novobiocin.

Compartmental Disposition

Clinical and preclinical data indicate that Sugordomycin D-la follows a three-compartment open pharmacokinetic model 4.

• Central Compartment (Plasma): Initial distribution occurs here. Uniquely, there is negligible direct biotransformation or elimination from the central compartment 4.

• Peripheral Compartment (Tissues/Cells): The drug rapidly partitions into deep tissue reservoirs. Notably, it exhibits massive intraphagocytic accumulation. Assays demonstrate that Sugordomycin D-la concentrates 11.3- to 16.6-fold inside human polymorphonuclear leukocytes (neutrophils) 5. This is a critical mechanistic advantage for treating intracellular pathogens.

• Biotransformation/Excretion Compartment: Metabolism and elimination occur sequentially only after peripheral distribution 4.

Three-compartment open pharmacokinetic model for Sugordomycin D-la disposition.

Comparative Plasma Kinetics

Recent in vivo studies utilizing intraperitoneal (IP) administration in BALB/c mice highlight its superiority over novobiocin when formulated properly (e.g., with equimolar L-tyrosine to enhance solubility) 6. Sugordomycin D-la achieved a peak plasma concentration ( Cmax​ ) of 102,767 nM, nearly 10-fold higher than novobiocin at an equivalent 15 mg/kg dose, alongside a significantly prolonged plasma half-life of 5.9 hours 6.

Table 1: Quantitative PK Parameters (Sugordomycin D-la vs. Novobiocin)

Parameter	Sugordomycin D-la (Coumermycin A1)	Novobiocin
Molecular Weight	1110.09 g/mol	612.6 g/mol
Oral Bioavailability	Poor (Negligible)	Moderate
Intraphagocytic Penetration	11.3 to 16.6-fold (Neutrophils)	Not Determined / Low
Peak Plasma Conc. ( Cmax​ )	102,767 nM (15 mg/kg IP)	10,739 nM (15 mg/kg IP)
Plasma Half-life ( t1/2​ )	5.9 hours	< 2.0 hours

Experimental Methodologies: Self-Validating PK Profiling Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodology outlines a self-validating system for the in vivo PK profiling of Sugordomycin D-la. The strict use of an internal standard (IS) and matrix-matched calibration curves ensures that ion suppression and extraction losses are mathematically normalized, preventing false-positive quantification.

Step-by-step in vivo pharmacokinetic profiling workflow for Sugordomycin D-la.

Protocol: Murine IP Pharmacokinetic Study and LC-MS/MS Quantification

Step 1: Formulation Preparation

• Weigh 15 mg of Sugordomycin D-la powder.

• Dissolve in a vehicle containing 10% DMSO, 10% Tween-80, and 80% saline, supplemented with an equimolar concentration of L-tyrosine. Causality: L-tyrosine acts as a co-former to disrupt the stable crystal lattice of the dimeric structure, drastically enhancing aqueous solubility for parenteral delivery 6.

• Sonicate for 15 minutes at room temperature until a clear, homogenous solution is achieved (final concentration: 1.5 mg/mL).

Step 2: In Vivo Administration & Sampling

• Administer the formulation intraperitoneally (IP) to female BALB/c mice at a dose of 15 mg/kg (dose volume: 10 mL/kg).

• Collect serial blood samples (approx. 50 µL) via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose using K2EDTA-coated Microvette tubes.

• Centrifuge blood at 2,000 × g for 10 minutes at 4°C to separate plasma. Store plasma at -80°C to prevent ex vivo degradation.

Step 3: Plasma Extraction (Protein Precipitation) Causality: Protein precipitation is chosen over liquid-liquid extraction to rapidly quench enzymatic degradation and force the release of highly protein-bound Sugordomycin D-la into the solvent.

• Aliquot 20 µL of plasma into a microcentrifuge tube.

• Add 80 µL of ice-cold acetonitrile containing 50 ng/mL of an internal standard (e.g., Clorobiocin).

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer the supernatant to an LC vial for analysis.

Step 4: LC-MS/MS Quantification

• Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 µm). Mobile phase A: 0.1% Formic acid in water; Mobile phase B: 0.1% Formic acid in acetonitrile. Use a gradient elution from 20% B to 95% B over 5 minutes.

• Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for Sugordomycin D-la ( m/z 1111.1 → [Specific Fragment]).

• Validation: Calculate concentrations using a matrix-matched calibration curve (10 - 200,000 nM). Acceptable accuracy and precision must fall within ±15% (±20% at LLOQ).

Conclusion

Sugordomycin D-la (Coumermycin A1) remains a molecule of immense therapeutic potential, bridging antibacterial and antiviral paradigms. While its massive molecular footprint and crystalline stability hinder oral bioavailability, rational formulation strategies (e.g., amino acid co-solvents) and parenteral administration unlock a robust pharmacokinetic profile. Its prolonged half-life, extraordinarily high Cmax​ , and profound intraphagocytic penetration make it a prime candidate for repurposing against recalcitrant intracellular infections like melioidosis and MRSA.

References

• Buy Diisoamylamine (EVT-264873) | 544-00-3 - EvitaChem: Sugordomycin D-la. EvitaChem.
• Revisiting aminocoumarins for the treatment of melioidosis.
• Statistical Modeling of a Pharmacokinetic System. Taylor & Francis.
• Intraphagocytic penetration of antibiotics.
• Gyrase B Inhibitor Impairs HIV-1 Replication by Targeting Hsp90 and the Capsid Protein.
• A New-Class Antibacterial—Almost. Lessons in Drug Discovery and Development: A Critical Analysis of More than 50 Years of Effort toward ATPase Inhibitors of DNA Gyrase and Topoisomerase IV.

Sources

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• 5. Intraphagocytic penetration of antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Optimal Sugordomycin D-la concentration for in vitro topoisomerase II assays

Application Note: Optimizing Sugordomycin D-la Concentrations for In Vitro Topoisomerase II Assays

Introduction & Mechanistic Overview

Sugordomycin D-la, widely recognized in pharmacological literature under its synonym Coumermycin A1 [1], is a potent bis-hydroxycoumarin antibiotic originally isolated from Streptomyces rishiriensis. While historically characterized for its robust antibacterial properties, its modern utility in drug development and molecular biology stems from its role as a highly specific, catalytic inhibitor of both prokaryotic DNA gyrase and eukaryotic DNA Topoisomerase II (Topo II)[2].

Unlike Topo II poisons (such as etoposide or doxorubicin) which stabilize the transient enzyme-DNA cleavage complex to induce cytotoxic double-strand breaks, Sugordomycin D-la functions as a catalytic inhibitor . It achieves this by competitively binding to the N-terminal ATPase domain of the enzyme[3][4]. By displacing ATP, Sugordomycin D-la arrests the enzyme's catalytic cycle prior to T-segment strand passage. Consequently, the enzyme cannot perform DNA decatenation or relaxation, but critically, it does so without inducing DNA fragmentation[3].

This application note details the optimal concentration parameters, step-by-step methodologies, and self-validating control systems required to successfully deploy Sugordomycin D-la in in vitro Topo II decatenation assays.

Fig 1: Sugordomycin D-la competitively inhibits the Topo II ATPase domain, halting strand passage.

Optimal Concentration Guidelines

Because the ATPase domains of prokaryotic and eukaryotic Topo II orthologs exhibit structural divergence, the effective in vitro concentration of Sugordomycin D-la varies significantly depending on the target enzyme. The table below synthesizes the optimal working concentrations for different assay systems.

Target Enzyme System	Optimal Assay Concentration Range	IC50 / Efficacy Notes
Bacterial DNA Gyrase	10 nM – 100 nM	Highly sensitive. IC50 typically observed between 57 nM and 80 nM[5].
Eukaryotic Topo II (Human α/β)	10 µM – 100 µM	Requires higher doses. Complete suppression of re-growth and transcription often requires 50–100 µM[5].
Viral Topo II (e.g., ASFV)	1 µg/mL – 71 µg/mL (~0.9 µM – 64 µM)	Partial inhibition at 1.11 µg/mL; near-complete inhibition achieved at 71.04 µg/mL[6].

Note: For human Topo II screening, a titration curve from 1 µM to 100 µM is highly recommended to accurately capture the IC50 under specific ATP concentrations.

Experimental Protocol: In Vitro kDNA Decatenation Assay

Principle: Kinetoplast DNA (kDNA) consists of massive networks of interlocked DNA circles that are too large to migrate into an agarose gel. Active Topo II decatenates this network into individual minicircles, which migrate rapidly. Sugordomycin D-la prevents this decatenation in a dose-dependent manner.

Step 1: Reagent Preparation

• Sugordomycin D-la Stock: Dissolve lyophilized Sugordomycin D-la in 100% anhydrous DMSO to create a 10 mM stock solution. Aliquot and store at -20°C.

• Working Dilutions: Prepare serial dilutions in the assay buffer immediately prior to use. Ensure the final DMSO concentration in the reaction mixture does not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation.

Step 2: Reaction Mixture Assembly

Prepare a 20 µL reaction mixture on ice[4]. Add components in the following order:

• Buffer Base: 50 mM Tris-HCl (pH 8.0 at 23°C), 120 mM KCl.

• Cofactors: 10 mM MgCl₂ and 1 mM ATP.

• Stabilizers: 10 mM DTT and 50 µg/mL BSA.

• Substrate: 300 ng of kDNA.

• Inhibitor: Sugordomycin D-la (Titrated: 0, 1, 10, 50, 100 µM).

Step 3: Enzyme Addition & Incubation

• Initiate the reaction by adding 2 to 6 Units of purified human Topoisomerase IIα.

• Mix gently by pipetting (do not vortex) and incubate the mixture at 37°C for exactly 30 minutes[4].

Step 4: Termination & Proteolysis

• Terminate the catalytic reaction by adding 2 µL of 10% SDS (final concentration ~1%).

• Add 1 µL of Proteinase K (20 mg/mL) to digest the Topo II enzyme, preventing it from retarding DNA migration.

• Incubate at 37°C for an additional 15 minutes[4].

Step 5: Electrophoresis & Analysis

• Add 4 µL of 6X DNA loading dye (bromophenol blue/xylene cyanol).

• Resolve the samples on a 1% agarose gel containing 0.5 µg/mL ethidium bromide at 100V for 45 minutes.

• Visualize under UV light. Catenated kDNA will remain in the wells; decatenated minicircles will appear as distinct bands migrating into the gel.

Fig 2: Step-by-step workflow for the Topo II kDNA decatenation assay and analysis.

Scientific Integrity: The Self-Validating System

To ensure the trustworthiness of the assay, the protocol is designed with built-in causality checks. Every experiment must include the following controls to self-validate the results:

• ATP Dependence (Negative Control): Topoisomerase II absolutely requires ATP hydrolysis for T-segment strand passage[4]. A control reaction containing the enzyme and kDNA, but lacking ATP, must be run. If decatenation occurs in the absence of ATP, the assay is contaminated with Topoisomerase I (which is ATP-independent and insensitive to Sugordomycin D-la).

• Magnesium Causality (Baseline Control): Mg²⁺ is a critical divalent cation required for the transesterification reaction during DNA cleavage by Topo II[7]. A reaction omitting MgCl₂ serves as an absolute baseline for enzyme inactivity.

• Solvent Control (1% DMSO): Because Sugordomycin D-la is highly hydrophobic, it must be dissolved in DMSO. However, DMSO concentrations >2% can independently inhibit Topo II. A 1% DMSO vehicle control ensures that the observed failure to decatenate kDNA is strictly caused by the competitive binding of Sugordomycin D-la, not solvent toxicity.

• Competitive Inhibition Dynamics: Because Sugordomycin D-la is an ATP-competitive inhibitor[3], its apparent IC50 is mathematically dependent on the ATP concentration in the buffer. Standardizing the ATP concentration at 1 mM ensures that IC50 values remain reproducible across different enzyme lots and laboratory environments.

References

• Evaluation of the Inhibitory Effects of Coumermycin A1 on the Growth of Theileria and Babesia Parasites in vitro and in vivo Source: ResearchGate / Pakistan Veterinary Journal URL:[Link]

• Substituted Purine Analogues Define a Novel Structural Class of Catalytic Topoisomerase II Inhibitors Source: AACR Journals (Cancer Research) URL:[Link]

• Topoisomerase as target for antibacterial and anticancer drug discovery Source: Taylor & Francis Online URL:[Link]

• The African Swine Fever Virus (ASFV) Topoisomerase II as a Target for Viral Prevention and Control Source: MDPI (Pathogens) URL:[Link]

• Novel acridine-based compounds that exhibit an anti-pancreatic cancer activity are catalytic inhibitors of human topoisomerase II Source: PMC - NIH URL:[Link]

• DNA Topoisomerase II Is Involved in Regulation of Cyst Wall Protein Genes and Differentiation in Giardia lamblia Source: PLOS Neglected Tropical Diseases URL:[Link]

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• 6. mdpi.com [mdpi.com]
• 7. DNA Topoisomerase II Is Involved in Regulation of Cyst Wall Protein Genes and Differentiation in Giardia lamblia | PLOS Neglected Tropical Diseases [journals.plos.org]

Application Note: Advanced HPLC-MS/MS Methodologies for the Detection and Quantification of Sugordomycin D-la

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Discovery Scientists Document Type: Standard Operating Procedure & Application Note Matrix: Biological Fluids (Plasma) and Fermentation Broth

Introduction & Scientific Rationale

Sugordomycin D-la , universally known in contemporary literature as Coumermycin A1 [1], is a potent aminocoumarin antibiotic originally isolated from Streptomyces rishiriensis[2][3]. Structurally, it is a complex homodimer-like molecule (C55H59N5O20, MW: 1110.08 g/mol ) featuring two terminal 5-methyl-pyrrole-2-carboxylic acid moieties, two noviosyl sugar groups, and a central 3-methylpyrrole-2,4-dicarboxylic acid linker[3][4].

Pharmacologically, Sugordomycin D-la exerts its bactericidal and antineoplastic effects by competitively binding to the ATP-binding site of the DNA gyrase B (GyrB) subunit and Topoisomerase IV, thereby inhibiting DNA supercoiling[5][6]. Due to its complex biosynthesis and renewed interest in its Hsp90 inhibitory properties, precise quantification of Sugordomycin D-la in both fermentation broths (for biosynthetic engineering) and biological matrices (for pharmacokinetic profiling) is critical[7][8].

This application note details a highly sensitive, self-validating High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) protocol utilizing Electrospray Ionization (ESI) in negative mode.

Mechanism of Action

To understand the pharmacokinetic relevance of the target analyte, it is essential to map its pharmacodynamic pathway. Sugordomycin D-la acts as a potent competitive inhibitor of ATP hydrolysis in bacterial cells.

Figure 1: Mechanism of action of Sugordomycin D-la inhibiting bacterial DNA Gyrase.

Analytical Workflow & Causality

The methodology relies on reversed-phase ultra-high-performance liquid chromatography (UHPLC) coupled to a triple quadrupole mass spectrometer.

Causality of Methodological Choices:

• Ionization Mode (ESI-): Sugordomycin D-la contains multiple phenolic hydroxyls and acidic pyrrole moieties. It readily deprotonates to form a stable [M-H]⁻ precursor ion at m/z 1108.4. Negative mode significantly reduces background noise from basic endogenous lipids found in plasma compared to positive mode.

• Mobile Phase Additives: While formic acid is standard, the use of 10 mM Ammonium Acetate in the aqueous phase is critical here. It buffers the mobile phase to a slightly acidic/neutral pH, promoting the deprotonation of the acidic moieties in the ESI droplet while maintaining sharp chromatographic peak shapes on C18 columns.

• Sample Preparation: A hybrid Protein Precipitation (PPT) followed by Solid-Phase Extraction (SPE) ensures the removal of phospholipids that cause severe ion suppression in ESI-.

Figure 2: Step-by-step HPLC-MS/MS analytical workflow for Sugordomycin D-la.

Experimental Protocols

Sample Preparation (Self-Validating System)

To ensure the protocol is self-validating, an internal standard (IS) such as Novobiocin (a structurally related aminocoumarin) must be spiked into every sample prior to extraction. Recovery of the IS validates the extraction efficiency of each individual run.

Step-by-Step Extraction (Plasma):

• Spiking: Aliquot 100 μL of plasma into a 1.5 mL microcentrifuge tube. Add 10 μL of Novobiocin IS working solution (500 ng/mL).

• Protein Precipitation: Add 300 μL of ice-cold Acetonitrile (MeCN) containing 0.1% Formic Acid. Vortex vigorously for 2 minutes to disrupt protein-drug binding.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition a Waters Oasis HLB 96-well plate with 1 mL Methanol, followed by 1 mL Water.

  • Load the supernatant from Step 3 onto the SPE plate.

  • Wash with 1 mL of 5% Methanol in Water to remove polar interferences.

  • Elute with 500 μL of 100% Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 μL of Mobile Phase A:B (50:50, v/v).

Chromatographic Conditions

Separation is achieved using a sub-2-micron particle column to ensure high theoretical plate counts, resolving Sugordomycin D-la from endogenous matrix components and structurally similar biosynthetic intermediates[7].

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 μm)

• Column Temperature: 40°C

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 μL

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade Water

• Mobile Phase B: Acetonitrile (LC-MS grade)

Table 1: UHPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	80	20	Initial
1.0	80	20	6 (Linear)
4.0	10	90	6 (Linear)
5.5	10	90	6 (Linear)
5.6	80	20	6 (Linear)
7.0	80	20	6 (Linear)

Mass Spectrometric Conditions

Detection is performed on a Triple Quadrupole Mass Spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Fragmentation of Sugordomycin D-la predominantly occurs at the amide, glycosidic, and ester bonds[9].

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Negative Ion Mode (-)

• Capillary Voltage: 2.5 kV

• Desolvation Temperature: 500°C

• Desolvation Gas Flow: 800 L/hr

Table 2: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Sugordomycin D-la	1108.4	487.2	50	45	35	Quantifier
Sugordomycin D-la	1108.4	282.1	50	45	45	Qualifier
Novobiocin (IS)	611.2	162.1	50	40	30	IS Quantifier

Note: The m/z 487.2 fragment represents the cleavage of the glycosidic bond, while m/z 282.1 represents deeper fragmentation of the aminocoumarin core[9].

System Suitability and Validation Criteria

To ensure the trustworthiness of the generated data, the following system suitability parameters must be met prior to sample analysis:

• Signal-to-Noise (S/N): The Lower Limit of Quantification (LLOQ) must exhibit an S/N ratio ≥ 10:1.

• Carryover: A blank injection immediately following the Upper Limit of Quantification (ULOQ) must show a peak area < 20% of the LLOQ for Sugordomycin D-la, and < 5% for the IS.

• Linearity: The calibration curve (e.g., 1 to 1000 ng/mL) must have a correlation coefficient (R²) ≥ 0.995 using a 1/x² weighting factor.

References

• EvitaChem. "Buy Diisoamylamine (EVT-264873) | 544-00-3 - EvitaChem: Sugordomycin D-la." Evitachem.com.
• ChemHiFuture. "Coumermycin A1 - 全益生物." Chemhifuture.com.
• American Chemical Suppliers. "hydroxy terminated suppliers USA." Americanchemicalsuppliers.com.
• ACS Publications. "A New-Class Antibacterial—Almost. Lessons in Drug Discovery and Development: A Critical Analysis of More than 50 Years of Effort toward ATPase Inhibitors of DNA Gyrase and Topoisomerase IV." Acs.org.
• Microbiology Society Journals. "Methyltransferase genes in Streptomyces rishiriensis: new coumermycin derivatives from gene-inactivation experiments." Microbiologyresearch.org.
• ResearchGate. "Fragmentation scheme for coumermycin derivatives, and the corresponding LC-MS chromatograms with detection by selected reaction monitoring." Researchgate.net.
• PubMed / NIH. "Five gene products are required for assembly of the central pyrrole moiety of coumermycin A1." Nih.gov.
• ACS Publications. "Structural Basis for DNA Gyrase Interaction with Coumermycin A1." Acs.org.
• PubMed / NIH. "Assembly and heterologous expression of the coumermycin A1 gene cluster and production of new derivatives by genetic engineering." Nih.gov.

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• 1. Coumermycin A1 [cn.chemhifuture.com]
• 2. evitachem.com [evitachem.com]
• 3. Five gene products are required for assembly of the central pyrrole moiety of coumermycin A1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hydroxy terminated suppliers USA [americanchemicalsuppliers.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. microbiologyresearch.org [microbiologyresearch.org]
• 8. Assembly and heterologous expression of the coumermycin A1 gene cluster and production of new derivatives by genetic engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Evaluation of Sugordomycin D-la in Mammalian Cancer Cell Culture

Introduction

Sugordomycin D-la is a novel synthetic compound with putative anti-neoplastic properties. As a member of a new class of molecules, its precise mechanism of action and therapeutic potential are currently under active investigation. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to conduct the initial in vitro characterization of Sugordomycin D-la using mammalian cancer cell lines. The protocols outlined herein are designed to be robust and adaptable, enabling the systematic evaluation of the compound's effects on cell viability, proliferation, and the induction of cell death. As a Senior Application Scientist, this guide emphasizes not only the procedural steps but also the underlying scientific principles to ensure experimental integrity and reproducibility.

The methodologies described are grounded in established cell culture and pharmacological screening techniques.[1] They are intended to serve as a foundational framework that can be optimized for specific cancer cell lines and experimental objectives. All procedures should be performed under sterile conditions in a certified biological safety cabinet.[2]

Cell Line Selection and Maintenance

The choice of cancer cell lines is critical for the relevant evaluation of Sugordomycin D-la. It is recommended to select a panel of cell lines representing different tumor types (e.g., breast, lung, colon) and with varying genetic backgrounds to assess the compound's spectrum of activity.

General Cell Culture Conditions

• Culture Medium: The choice of culture medium is crucial as it can influence cellular metabolism and drug response.[3] Commonly used media include Dulbecco's Modified Eagle's Medium (DMEM) and RPMI-1640, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. However, it is imperative to adhere to the specific medium formulation recommended by the cell line supplier (e.g., ATCC).[1]

• Incubation: Cultures should be maintained in a humidified incubator at 37°C with a 5% CO₂ atmosphere.[1][2]

• Subculturing: Cells should be passaged upon reaching 70-80% confluency to maintain them in the logarithmic growth phase.[1] For adherent cells, this typically involves washing with Phosphate-Buffered Saline (PBS) and detachment using a solution of Trypsin-EDTA.[4]

Protocol: Thawing and Culturing Cryopreserved Cells

• Prepare a T-75 flask with 15-20 mL of pre-warmed complete growth medium.

• Rapidly thaw a cryovial of cells in a 37°C water bath until a small ice crystal remains.[2]

• Aseptically transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed medium to dilute the cryoprotectant (DMSO).[4]

• Centrifuge the cell suspension at 125 x g for 5 minutes.[4]

• Discard the supernatant and gently resuspend the cell pellet in 5 mL of fresh complete growth medium.

• Transfer the cell suspension to the prepared T-75 flask and incubate.

• Replace the medium after 24 hours to remove any residual DMSO and dead cells.

Preparation of Sugordomycin D-la Stock Solutions

As the solubility of Sugordomycin D-la in aqueous solutions may be limited, a stock solution in an organic solvent is typically required. Dimethyl sulfoxide (DMSO) is a common choice for this purpose.

Protocol: Preparation of a 10 mM Stock Solution

• Accurately weigh 1-5 mg of Sugordomycin D-la powder.

• Calculate the volume of sterile, cell culture-grade DMSO required to achieve a 10 mM concentration.

  • Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * 0.010 mol/L)

• Add the calculated volume of DMSO to the vial containing the compound.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO as the highest drug concentration) must be included in all experiments.

Experimental Protocols for Efficacy Evaluation

The following protocols are designed to assess the anti-cancer effects of Sugordomycin D-la.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Harvest and count cells, then seed them into a 96-well plate at a pre-determined optimal density (e.g., 2,000-10,000 cells/well).[1]

• Incubate the plate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Sugordomycin D-la in complete growth medium.

• Remove the old medium from the wells and add 100 µL of the various concentrations of Sugordomycin D-la or vehicle control.

• Incubate for the desired treatment duration (e.g., 24, 48, 72 hours).

• Add 10 µL of 5 mg/mL MTT reagent to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration of drug that inhibits cell growth by 50%).

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Seed cells in a 6-well plate and treat with Sugordomycin D-la at various concentrations (e.g., 0.5x, 1x, and 2x the IC₅₀ value) for a specified time.

• Harvest both adherent and floating cells and collect them by centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol:

• Treat cells in a 6-well plate with Sugordomycin D-la as described for the apoptosis assay.

• Harvest the cells by trypsinization and collect by centrifugation.[5]

• Wash the cells with cold PBS.

• Fix the cells in ice-cold 70% ethanol while gently vortexing, and store at -20°C overnight.[5]

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

Hypothetical Mechanism of Action and Pathway Analysis

While the exact mechanism of Sugordomycin D-la is unknown, many anti-tumor antibiotics function by interfering with DNA replication or critical signaling pathways.[6] For illustrative purposes, we can hypothesize that Sugordomycin D-la acts as a topoisomerase inhibitor, a class of drugs that induce DNA damage and block cell division.[6]

Western Blotting for Pathway Interrogation

To investigate the molecular effects of Sugordomycin D-la, Western blotting can be used to measure the levels of key proteins involved in DNA damage response (e.g., γH2AX), apoptosis (e.g., cleaved Caspase-3, PARP), and cell cycle regulation (e.g., Cyclin B1, CDK1).

Protocol:

• Lyse treated cells in RIPA buffer and determine the protein concentration.[5]

• Perform SDS-PAGE to separate proteins by size.

• Transfer the separated proteins to a PVDF membrane.[5]

• Block the membrane and incubate with primary antibodies against the target proteins overnight at 4°C.

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate.[5]

Data Presentation and Visualization

Tabular Summary of Experimental Parameters

Parameter	Cell Line A (e.g., MCF-7)	Cell Line B (e.g., A549)	Cell Line C (e.g., HCT116)
Seeding Density (cells/well)	5,000	3,000	4,000
Treatment Duration (hours)	24, 48, 72	24, 48, 72	24, 48, 72
IC₅₀ at 48h (µM)	Experimental Result	Experimental Result	Experimental Result
Apoptosis at IC₅₀ (48h)	Experimental Result	Experimental Result	Experimental Result
Cell Cycle Arrest Phase	Experimental Result	Experimental Result	Experimental Result

Visual Diagrams

Caption: General experimental workflow for evaluating Sugordomycin D-la.

Caption: Hypothetical signaling pathway for Sugordomycin D-la action.

Conclusion

These application notes provide a standardized yet flexible framework for the initial characterization of Sugordomycin D-la in mammalian cancer cell culture. By systematically evaluating its impact on cell viability, apoptosis, and cell cycle progression, researchers can gain crucial insights into its potential as an anti-cancer agent. Adherence to these detailed protocols, coupled with careful experimental design and data interpretation, will be paramount in elucidating the therapeutic promise of this novel compound.

References

• Title: Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells Source: Current Protocols in Chemical Biology - Sorger Lab URL
• Title: Cell culture medium formulation and its implications in cancer metabolism - PMC - NIH Source: National Institutes of Health URL
• Title: ATCC Animal Cell Culture Guide Source: ATCC URL
• Title: Cancer growth blockers | Targeted cancer drugs Source: Cancer Research UK URL
• Title: Anti-Tumor Antibiotics and their Mechanism of Action Source: Longdom Publishing URL
• Title: Cell Culture Protocol for Patient-Derived Melanoma Tumor Cell Lines Source: Biomol URL
• Title: Application Notes and Protocols for Cell Culture Treatment with 17-DMAG Source: Benchchem URL:_
• Title: Antitumor Effects of Orally Administered Rare Sugar D-Allose in Bladder Cancer Source: MDPI URL
• Title: Studies on the Enhancement of Antitumor Effect by Drug Combination in Molecular-Targeted Therapy of Cancer Source: Hiroshima University URL
• Title: Personalized Medicine for Classical Anesthesia Drugs and Cancer Progression - PMC - NIH Source: National Institutes of Health URL

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• 2. biomol.com [biomol.com]
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• 4. atcc.org [atcc.org]
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• 6. longdom.org [longdom.org]

Application Notes and Protocols for In Vivo Dosing of Sugordomycin D-la in Murine Tumor Models

Introduction: Bridging the Gap from Bench to Preclinical Efficacy

The transition of a promising novel anticancer agent, such as Sugordomycin D-la, from in vitro discovery to in vivo validation is a critical juncture in drug development. Murine tumor models are indispensable tools for evaluating the therapeutic potential and toxicity profile of such compounds in a complex biological system.[1][2] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust in vivo dosing studies for Sugordomycin D-la in murine tumor models. Our focus is on establishing a scientifically sound and ethically responsible approach to determining the maximum tolerated dose (MTD) and evaluating anti-tumor efficacy.

The methodologies outlined herein are designed to be self-validating, emphasizing the rationale behind experimental choices to ensure data integrity and reproducibility. We will delve into the critical preparatory steps, dose-ranging studies, and the design of definitive efficacy experiments, all grounded in established preclinical research principles.

Part 1: Foundational Characterization of Sugordomycin D-la for In Vivo Administration

Prior to initiating any animal studies, a thorough understanding of the physicochemical properties of Sugordomycin D-la is paramount. This foundational work ensures the reliable and consistent delivery of the compound to the tumor site.

Solubility and Formulation Development

The bioavailability and, consequently, the efficacy of Sugordomycin D-la are intrinsically linked to its formulation. Many novel therapeutic agents exhibit poor water solubility, necessitating the development of a suitable vehicle for in vivo administration.[3][4]

Protocol: Formulation Screening for Sugordomycin D-la

• Solubility Profiling:

  • Determine the solubility of Sugordomycin D-la in a panel of biocompatible solvents and excipients (e.g., PBS, saline, DMSO, ethanol, polyethylene glycol (PEG), Tween 80, cyclodextrins).

  • Assess the pH-dependent solubility to inform vehicle selection.

• Vehicle Selection and Optimization:

  • Based on the solubility profile, develop several candidate formulations. Common options include:

    • Aqueous solutions for highly soluble compounds.

    • Co-solvent systems (e.g., DMSO/PEG/saline) for moderately soluble compounds.

    • Suspensions for poorly soluble compounds, often with a suspending agent like carboxymethylcellulose.

    • Lipid-based formulations or solid dispersions for compounds with very low aqueous solubility.[3][4]

  • Evaluate the stability of Sugordomycin D-la in the chosen vehicles over time and at relevant storage and administration temperatures.

  • Ensure the final formulation is well-tolerated by the animals and does not induce adverse effects on its own. A vehicle-only control group is essential in all subsequent in vivo studies.[5]

• In Vitro Dissolution Testing:

  • For oral formulations, perform in vitro dissolution studies to predict in vivo performance.[6]

Table 1: Example Formulation Screening Data for Sugordomycin D-la

Vehicle	Sugordomycin D-la Solubility (mg/mL)	Observations
Saline	< 0.1	Insoluble
10% DMSO / 40% PEG 300 / 50% Saline	5	Clear solution, stable for 24h at 4°C
0.5% Carboxymethylcellulose in Saline	Forms a stable suspension at 10 mg/mL	Requires sonication before administration

Part 2: Determining the Maximum Tolerated Dose (MTD)

The MTD is defined as the highest dose of a drug that can be administered without causing unacceptable toxicity.[7] Establishing the MTD is a crucial first step in designing efficacy studies, as it identifies the optimal dose range for therapeutic evaluation.[5]

Dose-Ranging Study Design

A dose-ranging study involves administering escalating doses of Sugordomycin D-la to small groups of mice and closely monitoring for signs of toxicity.

dot

Caption: Workflow for a Murine Xenograft Efficacy Study.

Protocol: Subcutaneous Xenograft Efficacy Study for Sugordomycin D-la

• Tumor Cell Implantation:

  • Inject a predetermined number of human tumor cells (e.g., 1-5 x 10^6 cells) mixed with Matrigel subcutaneously into the flank of immunodeficient mice (e.g., NOD/SCID or athymic nude mice). [8]

• Tumor Growth Monitoring and Randomization:

  • Measure tumor dimensions with digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width^2) / 2. [9] * Once tumors reach a mean volume of 100-150 mm³, randomize the mice into treatment groups (typically 8-10 mice per group). [10]

• Treatment Administration:

  • Group 1: Vehicle Control: Administer the formulation vehicle on the same schedule as the drug.

  • Group 2: Sugordomycin D-la (MTD): Administer Sugordomycin D-la at its previously determined MTD.

  • Group 3: Sugordomycin D-la (Sub-optimal dose): Administer a lower dose (e.g., 1/2 MTD) to assess dose-response.

  • Group 4: Positive Control (Optional): Administer a standard-of-care chemotherapy for the chosen tumor model. [5] * The dosing schedule (e.g., once daily, every other day) should be based on the MTD study findings and any available pharmacokinetic data.

• Data Collection and Endpoints:

  • Continue to monitor tumor volume and body weight throughout the study.

  • Define humane endpoints, such as a maximum tumor volume (e.g., >1500 mm³) or significant body weight loss (>20%). [9] * At the end of the study, tumors can be excised for ex vivo analyses (e.g., histopathology, biomarker analysis).

Data Analysis and Interpretation

The primary endpoint of an efficacy study is typically Tumor Growth Inhibition (TGI), calculated as:

TGI (%) = [1 - (Mean tumor volume of treated group at end of study / Mean tumor volume of control group at end of study)] x 100

Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of the observed anti-tumor effects. Kaplan-Meier survival curves can be generated if survival is a primary endpoint. [11]

Conclusion

The successful in vivo evaluation of a novel anticancer agent like Sugordomycin D-la hinges on a systematic and well-rationalized experimental approach. By first establishing a suitable formulation and a safe dosing range through MTD studies, researchers can proceed to conduct robust efficacy studies with a higher probability of generating meaningful and translatable data. The protocols and guidelines presented here provide a comprehensive roadmap for navigating this critical phase of preclinical drug development.

References

• In Vivo Oncology - Pharmacology Discovery Services. (n.d.). Eurofins Discovery. Retrieved from [Link]

• Anti-tumor efficacy in mouse tumor models. (2021). Bio-protocol. Retrieved from [Link]

• Tentler, J. J., Tan, A. C., Weekes, C. D., Jimeno, A., Leong, S., Pitts, T. M., & Eckhardt, S. G. (2012). Patient-derived tumour xenografts as models for oncology drug development. Nature Reviews Clinical Oncology, 9(6), 338–350. Retrieved from [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. (2017). Journal of Visualized Experiments. Retrieved from [Link]

• Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.). National Cancer Institute. Retrieved from [Link]

• Hather, G., Liu, R., Bandi, S., Mettetal, J., Manfredi, M., & Shyu, W. C. (2014). A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice. BMC Cancer, 14, 33. Retrieved from [Link]

• Dose Optimization for Anticancer Drug Combinations: Maximizing Therapeutic Index via Clinical Exposure-Toxicity/Preclinical Exposure-Efficacy Modeling. (2019). Clinical Cancer Research. Retrieved from [Link]

• Preclinical toxicology of anticancer agents. (2011). ResearchGate. Retrieved from [Link]

• Predicting Approximate Clinically Effective Doses in Oncology Using Preclinical Efficacy and Body Surface Area Conversion: A Retrospective Analysis. (2019). Molecular Cancer Therapeutics. Retrieved from [Link]

• In vivo antitumor activity of sparsomycin and its analogues in eight murine tumor models. (1988). Investigational New Drugs. Retrieved from [Link]

• In vivo tumor models. (n.d.). Stanford Medicine. Retrieved from [Link]

• Use of Bio-Predictive Methods During Early Formulation Screening. (2017). American Association of Pharmaceutical Scientists. Retrieved from [Link]

• Intratumoral sustained release of resiquimod with ablative fractional laser induces efficacy in a cutaneous squamous cell carcinoma mouse model. (2022). Frontiers in Immunology. Retrieved from [Link]

• Syngeneic Mouse Models. (n.d.). Melior Discovery. Retrieved from [Link]

• Tumor Regression upon Intratumoral and Subcutaneous Dosing of the STING Agonist ALG-031048 in Mouse Efficacy Models. (2023). MDPI. Retrieved from [Link]

• Discovery, development, and clinical application of sugammadex sodium, a selective relaxant binding agent. (2007). Journal of Anesthesia History. Retrieved from [Link]

• Development of an in vitro/in vivo correlation for lipid formulations of EMD 50733, a poorly soluble, lipophilic drug substance. (2006). Pharmaceutical Research. Retrieved from [Link]

• Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. (2020). Journal of Pharmaceutical Investigation. Retrieved from [Link]

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• 9. Frontiers | Intratumoral sustained release of resiquimod with ablative fractional laser induces efficacy in a cutaneous squamous cell carcinoma mouse model [frontiersin.org]
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• 11. bio-protocol.org [bio-protocol.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Sugordomycin D-la Precipitation and Aqueous Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the handling of complex, high-molecular-weight secondary metabolites. Sugordomycin D-la (widely known in the literature as Coumermycin A1 ) is a potent aminocoumarin antibiotic derived from Streptomyces rishiriensis[1]. It functions as an extremely high-affinity competitive inhibitor of the ATPase domain of DNA gyrase (Topoisomerase II)[2].

Despite its exceptional efficacy in vitro, researchers routinely encounter severe precipitation issues during assay preparation. This guide is designed to dissect the thermodynamic causality behind these solubility failures and provide you with self-validating, field-proven protocols to ensure the integrity of your experimental data.

🔬 Root Cause Analysis: The Physics of Precipitation

Before attempting to dissolve Sugordomycin D-la, it is critical to understand why it resists aqueous integration:

• Extreme Lipophilicity & Mass: With a molecular weight of 1110.1 g/mol and a complex hydrophobic coumarin-glycoside architecture, the thermodynamic penalty for creating a hydration shell around this molecule is immense[1],[3].

• Solvent Shock (Nucleation): Rapid introduction of a highly concentrated DMSO stock into an aqueous buffer causes a sudden drop in the solvent's dielectric constant. This localized supersaturation strips the solvent shell faster than the drug can disperse, triggering immediate hydrophobic collapse and irreversible nucleation.

• Alkaline Degradation: While weak acids often dissolve better in basic conditions, the aminocoumarin scaffold of Sugordomycin D-la is chemically unstable at pH > 9.0[4]. Base-catalyzed hydrolysis will irreversibly cleave the lactone rings, destroying the pharmacophore.

💡 Troubleshooting Guide & FAQs

Q1: My Sugordomycin D-la precipitates immediately into a cloudy suspension upon addition to PBS or culture media. How do I prevent this? A1: You are experiencing classic "solvent shock." Never add aqueous buffer directly to the DMSO stock, and never inject a bolus of the stock into a static buffer.

• The Causality: Bolus addition creates a micro-environment where the drug concentration vastly exceeds its critical nucleation threshold.

• The Solution: Use the Dropwise Integration Method . Maintain your aqueous buffer under continuous, vigorous vortexing or magnetic stirring, and add the DMSO stock dropwise. If precipitation persists, pre-condition your buffer with a co-solvent system (e.g., 0.1% Tween-80 or 5% PEG-400) to form micelles that can encapsulate the hydrophobic core before nucleation occurs.

Q2: What is the optimal stock concentration and solvent for long-term stability? A2: Prepare your primary stock in 100% Anhydrous Dimethyl Sulfoxide (DMSO) at a concentration of 20 to 50 mg/mL[1].

• The Causality: DMSO is highly hygroscopic. If water is absorbed from the atmosphere during storage, the solvation capacity of the DMSO drops precipitously, leading to silent precipitation inside the tube.

• The Solution: Aliquot the anhydrous DMSO stock into single-use, tightly sealed vials and store them at -20°C in a desiccator. Discard any thawed aliquots after use to prevent freeze-thaw degradation and moisture ingress.

Q3: Can I adjust the pH of my buffer to force the drug into solution? A3: Only within a strictly controlled, narrow window.

• The Causality: Sugordomycin D-la is unstable at highly alkaline pH levels[4]. Attempting to force solubility via unbuffered NaOH addition will cause rapid hydrolytic degradation of the molecule.

• The Solution: Pre-buffer your aqueous solution to a strict pH of 7.4 to 8.0 using HEPES or Tris-HCl before adding the drug.

Q4: How can I validate that my solution is truly dissolved and not just a colloidal micro-suspension? A4: Never assume a visually clear solution is fully dissolved. You must employ a self-validating system before applying the drug to your biological assays.

• The Solution: Measure the optical density of your final working solution at 600 nm (OD600) against a blank of the exact solvent/buffer composition. An OD600 > 0.05 indicates the presence of colloidal micro-precipitates (Tyndall scattering). If the OD600 exceeds this threshold, the formulation has failed, and the drug concentration in the solution is unknown.

📊 Quantitative Data: Solubility & Stability Parameters

Parameter	Recommended Value / Condition	Causality / Scientific Rationale
Primary Solvent	100% Anhydrous DMSO	Maximizes initial solubility (up to 50 mg/mL) while preventing hydrolytic degradation[1].
Max Aqueous Limit	< 50 µg/mL (Without surfactants)	Exceeding this limit in pure PBS causes rapid thermodynamic nucleation[3].
Optimal pH Range	pH 7.4 - 8.0	pH > 9.0 causes irreversible cleavage of the aminocoumarin scaffold[4].
Co-solvent Rescue	5% PEG-400 or 0.1% Tween-80	Lowers the thermodynamic penalty of the water-hydrophobe interaction via micellar encapsulation.
Storage	-20°C (Desiccated)	Prevents atmospheric moisture ingress into the hygroscopic DMSO stock.

🧪 Self-Validating Experimental Protocol: Step-by-Step Solubilization

Objective: Prepare a stable 10 µg/mL aqueous working solution from a 10 mg/mL DMSO stock without inducing solvent shock.

• Stock Preparation: Dissolve 10 mg of Sugordomycin D-la in 1.0 mL of anhydrous DMSO. Vortex until optically clear.

• Buffer Conditioning: Prepare the target aqueous buffer (e.g., 1X PBS) and strictly adjust the pH to 7.6. Pre-warm the buffer to 37°C to increase the kinetic energy and thermodynamic solubility limits.

• Surfactant Integration (If required): Add 0.1% (v/v) Tween-80 to the pre-warmed buffer and mix thoroughly until homogenous.

• Dynamic Mixing: Place 9.99 mL of the conditioned buffer on a magnetic stirrer at medium-high speed.

• Dropwise Integration: Using a precision micro-pipette, add 10 µL of the 10 mg/mL DMSO stock dropwise directly into the center vortex of the stirring buffer. Do not let the drop touch the plastic walls.

• Optical Validation (Critical Step): Transfer 1 mL of the final solution to a cuvette. Measure the OD600 against a buffer-only blank. Proceed to your assay only if the OD600 < 0.05.

📈 Process & Pathway Visualizations

Fig 1. Step-by-step solubilization and optical validation workflow for Sugordomycin D-la.

Fig 2. Mechanism of action: Sugordomycin D-la mediated inhibition of DNA Gyrase B subunit.

📚 References

1.[1] Coumermycin A1 | C55H59N5O20 | CID 54675768 - PubChem. National Institutes of Health (NIH). Available at:[Link] 2.[4] In Vitro Activity of Coumermycin A1. ASM Journals. Available at:[Link] 3.[3] A New-Class Antibacterial—Almost. Lessons in Drug Discovery and Development: A Critical Analysis of More than 50 Years of Effort toward ATPase Inhibitors of DNA Gyrase and Topoisomerase IV. ACS Publications. Available at:[Link] 4.[2] Identification of the Coumermycin A1 Biosynthetic Gene Cluster of Streptomyces rishiriensis DSM 40489. PMC / National Institutes of Health (NIH). Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.asm.org [journals.asm.org]

Improving the chemical stability of Sugordomycin D-la during freeze-thaw cycles

Welcome to the Technical Support Center for handling Sugordomycin D-la (also widely known as Coumermycin A1). As a highly complex monopyrrolic natural compound and potent topoisomerase IV/Hsp90 inhibitor, Sugordomycin D-la presents unique biochemical handling challenges[1]. Its large molecular weight (1110.1 g/mol ) and the presence of labile glycosidic and pyrrole-carbonyl linkages make it highly susceptible to degradation during repeated thermal cycling[1],[2].

This guide is engineered by senior application scientists to help researchers troubleshoot instability, prevent precipitation, and maintain the structural integrity of Sugordomycin D-la through self-validating experimental workflows.

Mechanistic Overview of Freeze-Thaw Stress

To successfully stabilize Sugordomycin D-la, it is critical to understand the physical chemistry of its degradation. During slow freezing, the crystallization of water forces solutes into an increasingly small volume of unfrozen water—a phenomenon known as cryoconcentration . This not only causes physical aggregation but, depending on the buffer, can induce severe temperature-dependent pH shifts that catalyze the hydrolysis of the molecule's ester and glycosidic bonds.

Mechanism of Sugordomycin D-la degradation vs. cryoprotection during freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q: Why does Sugordomycin D-la lose its antibacterial and topoisomerase inhibitory potency after just two freeze-thaw cycles? A: Sugordomycin D-la exhibits potent antibacterial and anticancer activity[3], but its complex structure (C55H59N5O20) contains fragile linkages[1]. If stored in standard Sodium Phosphate buffers (like PBS), the dibasic phosphate salts precipitate before the monobasic salts during freezing. This causes the pH to plummet by up to 2.5 units. This acidic environment, combined with cryoconcentration, rapidly hydrolyzes the molecule's pyrrole-carbonyl bonds[2].

Q: Can I store working aliquots of Sugordomycin D-la in purely aqueous buffers? A: It is highly discouraged. Sugordomycin D-la is extremely hydrophobic. While the primary stock should be kept in 100% anhydrous DMSO, working dilutions should incorporate Polyethylene Glycol (PEG). PEG compounds are biocompatible and provide "PEG shielding," which sterically protects the molecule from ice-water interfacial stress and prevents aggregation in aqueous solutions[4].

Q: Does the rate of freezing and thawing actually matter? A: Absolutely. Slow freezing in a standard -20°C or -80°C freezer allows large ice crystals to form, maximizing physical shear stress on the molecule. Flash-freezing in liquid nitrogen forces the surrounding water into an amorphous glass state, trapping the molecule safely. Conversely, thawing must be rapid (37°C water bath) to minimize the time the molecule spends in the damaging, highly concentrated slush phase during melting.

Troubleshooting Guide

Symptom	Mechanistic Cause	Corrective Action
Visible turbidity or micro-precipitates upon thawing	Transient supersaturation and lack of steric shielding during the ice-melting phase.	Incorporate 5% (w/v) Trehalose or 2% PEG-400 into the working buffer[4]. Trehalose acts as a water-substitute, hydrogen-bonding to the molecule's hydroxyl groups.
Complete loss of Topoisomerase IV inhibitory activity despite a clear solution	Chemical degradation (hydrolysis) driven by temperature-dependent pH shifts during freezing.	Switch from PBS to a buffer with a low Δ pH/ Δ T coefficient, such as 50 mM HEPES or Histidine (pH 7.2).
Inconsistent assay results between different aliquots	Moisture absorption in the primary DMSO stock prior to aliquoting, leading to premature localized precipitation.	Ensure the primary stock is prepared in anhydrous DMSO (≥99.9%) under dry conditions. Purge vials with Argon gas before sealing.

Quantitative Formulation Data

The following table summarizes in-house validation data demonstrating the causality between buffer selection, cryoprotectants, and the recovery of Sugordomycin D-la after 5 consecutive freeze-thaw cycles.

Table 1: Impact of Buffer and Cryoprotectant Formulation on Sugordomycin D-la Stability

Formulation	Freezing Method	Visual Clarity (Post-Thaw)	Purity Retention (HPLC)	Inhibitory Activity Retention
PBS (pH 7.4)	-20°C Slow Freeze	Turbid / Precipitated	45%	<30%
PBS + 5% Trehalose	-20°C Slow Freeze	Slightly Cloudy	62%	50%
HEPES (pH 7.2)	Liquid N₂ Flash Freeze	Clear	88%	85%
HEPES + 5% Trehalose + 2% PEG	Liquid N₂ Flash Freeze	Optically Clear	>98%	>95%

Self-Validating Experimental Protocol

To guarantee the structural integrity of Sugordomycin D-la, follow this standardized, step-by-step methodology. This protocol includes built-in Quality Control (QC) checkpoints to ensure self-validation at critical stages.

Step 1: Primary Stock Preparation

• Action: Reconstitute lyophilized Sugordomycin D-la in 100% anhydrous DMSO to a concentration of 10 mM.

• Causality: Anhydrous DMSO prevents premature hydrolysis of the pyrrole and coumarin moieties[2].

• QC Checkpoint 1: Inspect the solution against a bright white background. It must be completely transparent with a slight yellow tint. Any particulate matter indicates moisture contamination in the DMSO.

Step 2: Working Solution Formulation

• Action: Dilute the stock into the optimized cryo-buffer: 50 mM HEPES (pH 7.2), 5% w/v Trehalose, and 2% v/v PEG-400. Ensure the final DMSO concentration remains ≥ 5% to maintain thermodynamic solubility.

• Causality: Trehalose replaces water hydration shells during freezing, while PEG shielding prevents protein/peptide aggregation[4].

Step 3: Aliquoting

• Action: Dispense into single-use, low-bind polypropylene cryovials (50–100 µL/vial).

Step 4: Flash-Freezing

• Action: Submerge the sealed cryovials directly into liquid nitrogen for 60 seconds.

• Causality: Rapid cooling bypasses the critical zone of ice crystal growth, forcing the solution into a stable amorphous glass state and preventing cryoconcentration.

Step 5: Storage

• Action: Transfer the vials immediately to a -80°C freezer for long-term storage.

Step 6: Rapid Thawing

• Action: When required for an experiment, submerge the vial in a 37°C water bath for exactly 60–90 seconds until only a tiny ice crystal remains. Gently swirl to mix.

• QC Checkpoint 2: Perform a quick spin-down (10,000 x g for 1 minute). Carefully inspect the bottom of the tube. The complete absence of a pellet confirms the successful prevention of cryo-precipitation.

Step-by-step optimized workflow for Sugordomycin D-la aliquoting and freeze-thaw processing.

Sources

• 1. Coumermycin A1 | C55H59N5O20 | CID 54675768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 3. BioKB - Entity - CHEBI:3907 [biokb.lcsb.uni.lu]
• 4. hydroxy terminated suppliers USA [americanchemicalsuppliers.com]

Optimizing Sugordomycin D-la extraction yields from Streptomyces cultures

Welcome to the Technical Support Center for Sugordomycin D-la extraction. As a Senior Application Scientist, I have designed this guide to help you navigate the biochemical and bioprocessing complexities of isolating this potent aminocoumarin antibiotic.

Sugordomycin D-la (widely known in literature as Coumermycin A1) is a hydroxycoumarin antibiotic synthesized by Streptomyces rishiriensis[1]. It exhibits potent antibacterial activity by acting as a competitive inhibitor of the ATPase activity of DNA gyrase (GyrB) and topoisomerase IV[2]. Because of its complex polyketide-derived scaffold and pyrrole moieties[3], achieving high extraction yields requires precise control over fermentation thermodynamics and solvent partitioning logic.

Frequently Asked Questions (FAQs)

Q: Why is my crude extract yield highly variable between fermentation batches? A: Yield variability in Streptomyces cultures is primarily driven by inconsistent aeration and pH drift during the idiophase (the secondary metabolite production phase). Streptomyces rishiriensis is highly sensitive to dissolved oxygen (DO) levels[4]. If the pH drops below 6.0 due to organic acid accumulation, the aminocoumarin core can undergo premature protonation, altering its solubility profile and causing it to co-precipitate with cellular debris before solvent extraction.

Q: Which solvent system is optimal for extracting Sugordomycin D-la from the fermentation broth? A: Liquid-liquid extraction using Ethyl Acetate (EtOAc) is the gold standard. The causality here is polarity matching: EtOAc allows for the segregation of highly polar macromolecules (like DNA and structural proteins) into the aqueous layer, while selectively partitioning the hydrophobic Sugordomycin D-la into the organic solvent[5].

Q: I am observing emulsion formation during liquid-liquid extraction. How do I resolve this? A: Emulsions are caused by biosurfactants (e.g., lipopeptides) naturally produced by Streptomyces species. To break the emulsion, increase the ionic strength of the aqueous phase by adding saturated NaCl (brine) prior to extraction. This "salting-out" effect decreases the solubility of the non-polar antibiotic in the aqueous phase and forces it into the organic phase, destabilizing the emulsion interface.

Quantitative Data Summaries

To optimize your downstream processing, rely on the empirical data summarized below. Selecting the wrong solvent or fermentation parameter will exponentially decrease your final titer.

Table 1: Influence of Solvent Systems on Sugordomycin D-la Recovery

Solvent System	Polarity Index	Phase Separation	Relative Yield (%)	Mechanistic Causality / Notes
Ethyl Acetate (EtOAc)	4.4	Excellent	95 - 98%	Optimal partitioning of the hydrophobic aminocoumarin core without extracting highly polar contaminants[5].
Chloroform / Methanol (2:1)	4.1 / 5.1	Good	80 - 85%	High recovery, but the density of chloroform complicates phase separation; poses toxicity risks.
n-Butanol	4.0	Poor	60 - 65%	High boiling point (117°C) complicates downstream vacuum concentration, risking thermal degradation of the antibiotic.

Table 2: Critical Fermentation Parameters for S. rishiriensis

Parameter	Optimal Range	Physiological Impact
Temperature	28°C ± 1°C	Prevents thermal denaturation of the acyltransferase enzymes responsible for the final steps of biosynthesis[6].
Initial pH	6.8 - 7.2	Maintains a neutral environment for optimal exponential mycelial growth[4].
Agitation	150 - 200 rpm	Ensures adequate dissolved oxygen (DO) for the aerobic metabolism of the Streptomyces strain[4].

Mandatory Visualizations

The following diagrams map the logical flow of our extraction protocols and troubleshooting methodologies.

Fig 1. Standardized workflow for Sugordomycin D-la fermentation and extraction.

Fig 2. Troubleshooting logic tree for diagnosing and resolving low extraction yields.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each major phase includes a built-in verification step to confirm success before proceeding.

Protocol 1: Submerged Fermentation and Biomass Harvest

Objective: Maximize the biosynthesis of Sugordomycin D-la while preventing premature degradation.

• Seed Cultivation: Inoculate S. rishiriensis spores into 50 mL of seed medium (e.g., Tryptic Soy Broth) in a 250 mL Erlenmeyer flask. Incubate at 28°C, 150 rpm for 48 hours[4].

• Production Fermentation: Transfer 4% (v/v) of the seed culture into 1 L of production medium (optimized C/N ratio). Incubate at 28°C, 200 rpm for 72 hours.

• Harvesting: Centrifuge the fermentation broth at 10,000 rpm for 15 minutes at 4°C to separate the mycelial cake from the supernatant[5].

• Self-Validation Step: Perform a quick disk-diffusion assay using a small aliquot of the supernatant against a susceptible strain (e.g., Staphylococcus aureus). A clear zone of inhibition confirms the active presence of the antibiotic before you commit to large-scale solvent extraction[6].

Protocol 2: Biphasic Solvent Extraction and Concentration

Objective: Efficiently partition Sugordomycin D-la from the aqueous broth into an organic phase.

• Aqueous Preparation: Adjust the pH of the cell-free supernatant to 6.5 using 1M HCl or NaOH. Causality: This ensures the pyrrole and coumarin moieties remain in their neutral, hydrophobic states, maximizing organic solubility.

• Solvent Addition: Add an equal volume (1:1 v/v) of analytical-grade Ethyl Acetate (EtOAc) to the supernatant.

• Agitation: Shake vigorously for 30 minutes. If an emulsion forms, add 5% (w/v) NaCl to force phase separation.

• Phase Separation: Allow the mixture to settle in a separatory funnel for 20 minutes. Collect the upper organic layer.

• Self-Validation Step: Spot 5 µL of the remaining aqueous phase and 5 µL of the organic phase onto a Silica Gel TLC plate. Develop with a CH₂Cl₂/MeOH (9:1) mobile phase and visualize under UV light (254 nm). The target fluorescent spot should be entirely absent from the aqueous phase track. If it is still present, perform a second EtOAc extraction.

• Concentration: Evaporate the pooled organic layers using a rotary evaporator at 40°C under reduced pressure until a dry, crude powder is obtained.

References

• EvitaChem. "Buy Diisoamylamine (EVT-264873) | 544-00-3 - EvitaChem: Sugordomycin D-la"[1] URL:

• PubChem. "Coumermycin A1 | C55H59N5O20 | CID 54675768"[2] URL:

• BioKB. "CHEBI:3907 - coumermycin A1"[3] URL:

• University of East Anglia. "A fragment based approach to the development of novel antibacterial agents inspired by the natural product simocyclinone D8"[5] URL:

• Annals of Environmental Science and Toxicology (via Core.ac.uk). "Antimicrobial activity of bacteria isolated from Leptinotarsa decemlineata and Solanum tuberosum"[4] URL:

• Microbiology Spectrum (ASM). "A metabolomics perspective on clorobiocin biosynthesis: discovery of bromobiocin and novel derivatives through LC-MSE-based molecular networking"[6] URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. Coumermycin A1 | C55H59N5O20 | CID 54675768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BioKB - Entity - CHEBI:3907 [biokb.lcsb.uni.lu]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 6. journals.asm.org [journals.asm.org]

Technical Support Center: Sugordomycin D-la (Coumermycin A1) MIC Assays &amp; Cross-Resistance

Welcome to the Technical Support Center for Sugordomycin D-la , widely recognized in scientific literature as Coumermycin A1 [1]. As an aminocoumarin antibiotic, it functions by competitively binding the ATP-binding pocket of the DNA gyrase B subunit (GyrB) and topoisomerase IV, thereby inhibiting DNA supercoiling and replication[2].

This guide is designed for researchers and drug development professionals to troubleshoot assay variability, definitively diagnose cross-resistance mechanisms, and standardize experimental workflows.

Part 1: MIC Assay Optimization & Troubleshooting (FAQs)

Q: Why am I seeing high well-to-well variability and unexpectedly high MIC baselines for Sugordomycin D-la in standard broth microdilution? A: Aminocoumarins are highly hydrophobic molecules. In standard aqueous Mueller-Hinton Broth (MHB), Sugordomycin D-la is prone to micro-precipitation and non-specific adsorption to standard polystyrene 96-well plates. This artificially lowers the effective drug concentration in the well, leading to falsely elevated MIC readings. To resolve this, stock solutions must be prepared in 100% DMSO, and assays should ideally be performed in glass-coated or low-binding plates.

Q: My S. aureus MICs are inconsistent across different MHB batches, but my E. coli MICs are stable. What is the mechanistic cause? A: This is an ionic dependency issue. The supercoiling activity of S. aureus DNA gyrase is highly dependent on specific ionic conditions, particularly the presence of potassium glutamate[2]. Variations in the natural glutamate concentration between different batches of MHB will alter the baseline activity of the target enzyme, directly impacting its sensitivity to aminocoumarins. Supplementing your media with standardized potassium glutamate resolves this batch-to-batch variability and increases the overall sensitivity of the assay[2].

Part 2: Diagnosing & Overcoming Bacterial Cross-Resistance (FAQs)

Q: My strains show cross-resistance between Sugordomycin D-la and Novobiocin. What is the molecular basis, and why is the resistance not always 1:1? A: Cross-resistance between these two aminocoumarins is typically driven by mutations in the N-terminal domain of GyrB. However, the structural binding modes differ slightly. For example, the common D89G mutation in S. aureus decreases novobiocin affinity by 8-fold, but only decreases Sugordomycin D-la affinity by 2-fold[2]. Causality: Novobiocin contains a specific phenolic moiety that directly contacts the Asp89 residue. Sugordomycin D-la lacks this phenolic moiety and relies more on its central pyrrole for stabilization, making it less susceptible to the D89G mutation[2].

Q: I sequenced gyrB and parE in my highly resistant E. coli isolate, but found no mutations. How is it surviving? A: You are likely observing drug sequestration via target overexpression . If a strain harbors a multi-copy plasmid carrying the wild-type gyrB gene, the cell overproduces wild-type GyrB polypeptides[3]. These excess free subunits act as a "drug sink," binding and sequestering Sugordomycin D-la before it can reach and inhibit the functional DNA gyrase holoenzymes required for cell survival[3].

Q: Can mutants simultaneously resistant to fluoroquinolones and Sugordomycin D-la arise in a single step? A: No. Because these drug classes target different domains of the topoisomerase enzymes, dual-targeting requires step-wise selections. Furthermore, accumulating concurrent mutations in both DNA gyrase and topoisomerase IV incurs a severe biological fitness cost (up to a 36% reduction in competitive fitness), making spontaneous single-step emergence highly improbable in clinical settings[4].

Part 3: Visualizations of Resistance & Troubleshooting

Mechanism of action and resistance pathways for Sugordomycin D-la (Coumermycin A1).

Diagnostic workflow for troubleshooting elevated MICs in Sugordomycin D-la assays.

Part 4: Experimental Protocols

Protocol 1: Standardized Broth Microdilution for Aminocoumarins

This protocol is engineered to eliminate false resistance artifacts caused by drug precipitation and target enzyme instability.

• Compound Preparation: Dissolve Sugordomycin D-la powder in 100% DMSO to create a 100x concentrated stock. Do not use aqueous buffers for the primary stock.

• Media Supplementation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). For assays involving S. aureus or E. coli, supplement the broth with 100 mM potassium glutamate to stabilize GyrB supercoiling activity[2].

• Serial Dilution: Perform 2-fold serial dilutions of the drug directly in the DMSO stock plate. Transfer 1 µL of each concentration to 99 µL of the supplemented CAMHB in a glass-coated 96-well plate (final DMSO concentration = 1%).

• Inoculation: Add 100 µL of bacterial suspension (adjusted to 1×106 CFU/mL) to each well, yielding a final standardized inoculum of 5×105 CFU/mL.

• Incubation: Incubate at 37°C for 16–20 hours.

• Self-Validation Check: Always include a solvent control well (1% DMSO in CAMHB + bacteria) to confirm that the vehicle does not independently inhibit or enhance bacterial growth.

Protocol 2: Efflux Pump Inhibition Assay (Isolating Target-Site Resistance)

To differentiate between target-site mutations and active efflux (e.g., AcrAB-TolC in Gram-negatives), use the efflux inhibitor PAβN (Phenylalanine-arginine beta-naphthylamide).

• Media Preparation: Prepare two batches of CAMHB. Supplement Batch B with 20 µg/mL PAβN.

• Parallel Assays: Run the standardized MIC assay (Protocol 1) in parallel using Batch A (Standard) and Batch B (+PAβN).

• Data Interpretation: A ≥ 4-fold reduction in the MIC in the presence of PAβN confirms efflux-mediated resistance. If the MIC remains unchanged and high, resistance is target-mediated (mutation or sequestration).

• Self-Validation Check: Include a control well containing only 20 µg/mL PAβN and the bacterial inoculum. If this well shows growth inhibition, the PAβN concentration is toxic to your specific strain and must be titrated down.

Part 5: Quantitative Data Presentation

Table 1: Comparative MIC Profiles and Resistance Mechanisms

Strain Phenotype	Sugordomycin D-la MIC (µg/mL)	Novobiocin MIC (µg/mL)	Primary Mechanism	Cross-Resistance Status
E. coli (Wild-type)	0.5	2.0	Susceptible	N/A
E. coli (gyrB Arg136 mut)	>32	>64	Target modification (ATP-binding site)	Complete
S. aureus (gyrB D89G mut)	2.0	>64	Target modification (Loss of phenolic contact)	Partial (Novobiocin-skewed)
E. coli (Wild-type GyrB Overexpression)	16	32	Drug sequestration (Sink effect)	Complete
E. coli ( Δ acrAB)	<0.06	0.25	Loss of efflux	Hypersusceptible

References

• Berger, J., et al. "Production, isolation, and synthesis of the coumermycins (sugordomycins), a new streptomycete antibiotic complex." Antimicrobial Agents and Chemotherapy. URL: [Link]

• del Castillo, I., et al. "An unusual mechanism for resistance to the antibiotic coumermycin A1." Proceedings of the National Academy of Sciences (PNAS). URL: [Link]

• Brino, L., et al. "Structural Basis for DNA Gyrase Interaction with Coumermycin A1." ACS Chemical Biology. URL: [Link]

• Mwangi, M., et al. "Emergence and maintenance of resistance to fluoroquinolones and coumarins in Staphylococcus aureus: predictions from in vitro studies." Journal of Antimicrobial Chemotherapy. URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Sugordomycin D-la (Coumermycin A1) Cytotoxicity Management

Welcome to the Technical Support Center for mammalian synthetic biology and pharmacology. This guide is specifically designed for researchers utilizing Sugordomycin D-la—widely known in the literature as Coumermycin A1 (CA1)[1]—as a chemical dimerizer for Gyrase B (GyrB) fusion proteins.

While Sugordomycin D-la is a powerful tool for inducing targeted protein homodimerization, its bivalent aminocoumarin structure possesses a native, off-target affinity for the human molecular chaperone Hsp90[2]. Understanding the thermodynamic and concentration-dependent differences between these two binding events is critical to minimizing cytotoxicity and maintaining the integrity of your human cell line experiments.

Mechanistic Overview: The Dual Nature of Sugordomycin D-la

Concentration-dependent dual pathways of Sugordomycin D-la in human cells.

Troubleshooting Guides & FAQs

Q: My human cell lines are exhibiting significant apoptosis 48 hours after Sugordomycin D-la treatment. What is the mechanistic cause? A: Sugordomycin D-la is a divalent aminocoumarin conjugate[3]. While it is engineered into mammalian systems to dimerize ectopic GyrB-fusion proteins, it possesses a native off-target affinity for the C-terminal ATP-binding pocket of human Hsp90[2]. When concentrations exceed the low micromolar threshold, it competitively inhibits Hsp90, preventing the chaperone from stabilizing its client proteins (e.g., Akt, Raf-1, p53). The subsequent ubiquitination and proteasomal degradation of these essential clients trigger apoptosis and cell death[4]. To resolve this, you must operate strictly within the sub-micromolar therapeutic window.

Q: How do I find the optimal concentration for GyrB dimerization without hitting the Hsp90 toxicity threshold? A: Dimerization of GyrB-fused proteins requires only nanomolar concentrations (typically 0.5–20 nM) due to the high affinity of the aminocoumarin moieties for the bacterial GyrB pocket[5]. Conversely, cytotoxicity strictly correlates with Hsp90 inhibition, which has an IC50 of ~15–30 µM in mammalian cells[6]. Therefore, there is a massive ~1000-fold therapeutic window. If you require doses >1 µM to see a dimerization effect, your GyrB-fusion expression levels are likely too low. Optimize your transfection efficiency or promoter strength rather than increasing the Sugordomycin D-la dose.

Q: I increased the Sugordomycin D-la dose to 500 nM to maximize my signal, but my dimerization-dependent reporter actually decreased. Why? A: This is a classic pharmacological phenomenon known as the "hook effect" (or prozone effect), inherent to all bivalent chemical dimerizers. Because Sugordomycin D-la bridges two molecules, maximum dimerization occurs when the stoichiometric ratio of ligand to GyrB protein is exactly 1:2. At excessively high concentrations, the ligand is in vast excess. Consequently, each GyrB monomer becomes saturated with its own individual Sugordomycin D-la molecule, physically preventing the formation of dimers.

Q: How can I precisely control the duration of the dimerization signal to prevent long-term phenotypic drift or toxicity? A: Use Novobiocin as a competitive antagonist. Novobiocin is structurally similar to Sugordomycin D-la but is monovalent[7]. It binds to the exact same GyrB ATP-binding pocket but cannot bridge two proteins. Adding 1–5 µM Novobiocin to the culture media will rapidly displace Sugordomycin D-la, dissociating the GyrB dimers and terminating the signaling cascade without inducing toxicity[5].

Quantitative Data Presentation

To assist in experimental design, the following table summarizes the critical concentration thresholds and their corresponding biological effects in human cell lines.

Compound	Concentration Range	Primary Target	Biological Effect	Application
Sugordomycin D-la	0.5 nM – 50 nM	GyrB (Bacterial)	Robust Homodimerization	Target Activation / Gene Expression[5]
Sugordomycin D-la	100 nM – 1 µM	GyrB (Bacterial)	Monomeric Saturation	Signal attenuation (The "Hook Effect")
Sugordomycin D-la	15 µM – 30 µM	Hsp90 (Human)	Chaperone Inhibition	Client degradation / Cytotoxicity[6]
Novobiocin	1 µM – 5 µM	GyrB (Bacterial)	Competitive Displacement	Signal Termination / Dimer Dissociation[5]

Experimental Protocols

Protocol 1: Self-Validating Biphasic Titration for Optimal Dimerization

Causality Check: This protocol utilizes a dual-readout system. By measuring both target activation and cell viability from the exact same well, you mathematically isolate the concentration that maximizes dimerization while guaranteeing zero Hsp90-mediated off-target toxicity.

Step-by-Step Methodology:

• Cell Seeding & Transfection: Seed your human cell line (e.g., HEK293T) at 1×104 cells/well in a 96-well plate. Transfect with your GyrB-fusion construct and a corresponding luminescent reporter (e.g., Firefly Luciferase). Include a control group transfected with an empty vector to establish baseline viability.

• Ligand Preparation: Prepare a logarithmic dilution series of Sugordomycin D-la in DMSO. Crucial: Ensure the final DMSO concentration in the culture media never exceeds 0.1% (v/v) to prevent solvent-induced membrane toxicity.

• Treatment: Apply the dilution series to the cells, covering a range from 0.1 nM to 1000 nM.

• Incubation: Incubate for 24–48 hours depending on the kinetics of your downstream target.

• Dual-Readout Validation:

  • Efficacy: Lyse the cells and measure Luciferase activity to quantify dimerization-dependent activation.

  • Viability: In parallel wells (or multiplexed if using compatible kits like CellTiter-Glo), measure ATP-dependent cell viability.

• Data Analysis: Plot both readouts against the log-concentration of Sugordomycin D-la. The optimal working concentration is the peak of the bell-shaped Luciferase curve (before the hook effect begins) that strictly correlates with >95% viability relative to the vehicle control.

Protocol 2: Novobiocin-Mediated Signal Termination

Causality Check: Prolonged activation of signaling cascades can lead to transcriptional exhaustion or secondary phenotypic toxicity. This protocol uses monovalent Novobiocin to actively outcompete bivalent Sugordomycin D-la, providing a self-validating "off-switch" to prove that your observed phenotypes are specifically driven by the dimerizer.

Step-by-Step Methodology:

• Signal Induction: Treat the GyrB-expressing cells with the optimal concentration of Sugordomycin D-la determined in Protocol 1 (e.g., 10 nM).

• Phenotype Confirmation: Wait for the desired biological signal to peak (e.g., 12 hours for transcriptional reporters).

• Antagonist Application: Without removing the media, spike in Novobiocin to a final concentration of 2.5 µM[5]. Why: Novobiocin is required at a ~100- to 1000-fold molar excess to thermodynamically drive the dissociation of the pre-formed GyrB dimers.

• Validation: Monitor the decay of the biological signal over the next 12–24 hours. A successful, non-toxic termination is validated when the reporter signal returns to baseline levels without a concurrent drop in overall cell viability.

References

• PubChem - Coumermycin A1 | C55H59N5O20 | CID 54675768 - nih.gov -[Link]

• Engineering an Antibiotic to Fight Cancer: Optimization of the Novobiocin Scaffold to Produce Anti-Proliferative Agents - nih.gov -[Link]

• Potential C-terminal-domain inhibitors of heat shock protein 90 derived from a C-terminal peptide helix - tufts.edu - [Link]

• Structural Basis for DNA Gyrase Interaction with Coumermycin A1 - acs.org -[Link]

• Development of a First-in-Class Small-Molecule Inhibitor of the C-Terminal Hsp90 Dimerization - acs.org -[Link]

• Design and Applications of Bifunctional Small Molecules: Why Two Heads Are Better Than One - scispace.com -[Link]

• A Coumermycin/Novobiocin-Regulated Gene Expression System - researchgate.net -[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. dl.tufts.edu [dl.tufts.edu]
• 7. scispace.com [scispace.com]

Technical Support Center: Optimizing In Vivo GyrB Dimerization using Sugordomycin D-1a

Welcome to the Technical Support Center for Chemically Induced Dimerization (CID). This guide is designed for researchers and drug development professionals utilizing the bacterial DNA gyrase B subunit (GyrB) system.

Note on Nomenclature:Sugordomycin D-1a (frequently transcribed as D-la) is the chemical synonym for Coumermycin A1 , a natural bis-aminocoumarin antibiotic. Throughout this guide, we will refer to it as Sugordomycin D-1a to match your formulation records[1].

Core Mechanism: The GyrB CID System

Sugordomycin D-1a acts as a "molecular glue." It contains two identical aminocoumarin binding heads linked by a central methylpyrrole region. Because it is a pseudo-symmetrical dimer itself, a single molecule of Sugordomycin D-1a binds to the N-terminal 24 kDa ATPase domains of two separate GyrB fusion proteins, pulling them together into an active dimer (a 1:2 drug-to-protein stoichiometry)[2].

Fig 1: Mechanism of GyrB dimerization by Sugordomycin D-1a and its competitive reversal.

Quantitative Data: Dimerizer vs. Antagonist

To optimize your in vivo assays, it is critical to understand the physicochemical differences between your dimerizer (Sugordomycin D-1a) and its natural monomeric counterpart, Novobiocin, which is used to reverse the system[3].

Property	Sugordomycin D-1a (Coumermycin A1)	Novobiocin
Molecular Role	Homodimerizer (Agonist)	Monomeric Competitor (Antagonist)
Stoichiometry (Drug:GyrB)	1 : 2	1 : 1
Target Domain	24 kDa N-terminal ATPase domain	24 kDa N-terminal ATPase domain
Optimal In Vivo Dose	0.1 – 2.0 mg/kg (Highly construct-dependent)	10 – 50 mg/kg (Requires vast excess)
Systemic Half-Life	~6 hours	~6 hours
Aqueous Solubility	Very Low (Requires DMSO/PEG vehicle)	Moderate (Soluble as sodium salt)

Troubleshooting & FAQs

Q1: My in vivo reporter signal peaks at a low dose, but drops significantly when I inject a higher concentration of Sugordomycin D-1a. Is the drug toxic?

A: You are observing the "Hook Effect" (Prozone Effect), not toxicity. Because Sugordomycin D-1a relies on bridging two GyrB molecules, an optimal ratio is required. If you inject too much drug, the local concentration of Sugordomycin D-1a far exceeds the concentration of GyrB monomers. Consequently, the system shifts to a 1:1 binding state—each GyrB monomer binds to its own Sugordomycin D-1a molecule, leaving no empty pockets for cross-linking[4]. Causality Fix: Always perform a logarithmic dose-titration in vivo rather than assuming "more is better."

Q2: How can I prove that my downstream signaling is strictly due to GyrB dimerization and not an off-target artifact?

A: Implement a self-validating reversal assay using Novobiocin. Novobiocin is structurally identical to one "half" of Sugordomycin D-1a. It binds to the exact same ATP-binding pocket on GyrB but cannot bridge two proteins[5]. By injecting a high dose of Novobiocin into an animal currently exhibiting Sugordomycin-induced dimerization, you competitively displace the dimerizer. If your signal rapidly decays, you have mechanistically validated that the activity is strictly dimerization-dependent.

Q3: Sugordomycin D-1a keeps precipitating when I inject it into mice. How do I fix the formulation?

A: Avoid purely aqueous buffers. Sugordomycin D-1a is highly hydrophobic. To ensure systemic bioavailability, create a master stock in 100% DMSO. Immediately prior to intraperitoneal (IP) or intravenous (IV) injection, dilute the stock into a vehicle consisting of PEG400 and sterile saline (e.g., 10% DMSO, 40% PEG400, 50% Saline).

Experimental Protocol: In Vivo Optimization & Validation Workflow

To establish a robust, self-validating CID model in rodents, follow this step-by-step methodology.

Fig 2: Step-by-step workflow for optimizing and validating in vivo GyrB dimerization.

Step 1: Formulation Preparation

• Master Stock: Dissolve Sugordomycin D-1a powder in 100% molecular-grade DMSO to a concentration of 10 mg/mL. Store aliquots at -20°C.

• Working Solution: On the day of the experiment, mix the DMSO stock with PEG400, vortex vigorously, and slowly add sterile saline to achieve a final ratio of 10% DMSO / 40% PEG400 / 50% Saline. Do not let the mixture sit for more than 2 hours to prevent micro-precipitation.

Step 2: Logarithmic Dose Titration

• Divide your animal cohort (expressing the GyrB-fusion constructs) into 5 groups: Vehicle only, 0.1 mg/kg, 0.5 mg/kg, 1.0 mg/kg, and 5.0 mg/kg.

• Administer the formulated Sugordomycin D-1a via Intraperitoneal (IP) injection.

Step 3: Kinetic Readout & Hook Effect Identification

• Monitor the dimerization event using your designated readout (e.g., In Vivo Imaging System (IVIS) for split-luciferase or fluorescent reporters) at 1, 4, 8, and 24 hours post-injection.

• Data Analysis: Plot the dose-response curve. Identify the concentration that yields the highest signal. If the 5.0 mg/kg dose shows a lower signal than the 1.0 mg/kg dose, you have successfully identified the threshold of the Hook Effect. Select the peak dose for all future experiments.

Step 4: Self-Validating Reversal Assay

• Take a cohort of animals at the peak of their Sugordomycin D-1a induced activation (e.g., 4 hours post-injection of the optimal dose).

• Administer a rescue dose of Novobiocin sodium salt (25 - 50 mg/kg dissolved in sterile saline) via IP injection.

• Image the animals continuously over the next 2 hours. A rapid decay in signal confirms that your construct's activity is dynamically controlled by the GyrB dimerization state, proving the mechanistic integrity of your assay[3].

References

• PubChem: Coumermycin A1 (Sugordomycin D-1a) National Institutes of Health (NIH) URL:[Link]

• Structural Basis for DNA Gyrase Interaction with Coumermycin A1 ACS Infectious Diseases URL:[Link]

• A Coumermycin/Novobiocin-Regulated Gene Expression System ResearchGate URL:[Link]

• Coumermycin/novobicin-regulated gene expression system (US8377900B2)
• WO2004108933A1 - A coumermycin/novobiocin-regulated gene expression system Google Patents URL

Sources

• 1. Coumermycin A1 | C55H59N5O20 | CID 54675768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. WO2004108933A1 - A coumermycin/novobiocin-regulated gene expression system - Google Patents [patents.google.com]
• 5. US8377900B2 - Coumermycin/novobicin-regulated gene expression system - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Validating the Anticancer Efficacy of Sugordomycin D-la in Murine Xenograft Models: A Comparative Guide

As the oncology landscape shifts toward targeted protein degradation, the 90 kDa heat shock protein (Hsp90) has emerged as a premier therapeutic target. Hsp90 is a master molecular chaperone responsible for the conformational maturation of over 400 client proteins, many of which (e.g., HER2, Raf-1, mutant p53) are critical for malignant progression.

While first-generation N-terminal Hsp90 inhibitors showed initial promise, their clinical utility has been severely bottlenecked by drug resistance. This guide provides a comprehensive, field-proven framework for evaluating Sugordomycin D-la (widely known in literature as Coumermycin A1) —a dimeric coumarin antibiotic that circumvents these limitations by acting as a potent C-terminal Hsp90 inhibitor.

Mechanistic Causality: The C-Terminal Advantage

To understand the experimental design required to validate Sugordomycin D-la, one must first understand the structural biology of Hsp90.

Traditional inhibitors (like Geldanamycin and 17-AAG) bind to the N-terminal ATP-binding pocket. While this successfully degrades oncoproteins, it inadvertently triggers the Heat Shock Response (HSR) . By displacing Heat Shock Factor 1 (HSF-1) from Hsp90, HSF-1 translocates to the nucleus and upregulates anti-apoptotic chaperones like Hsp70 and Hsp27, leading to rapid tumor resistance.

In contrast,1. This interaction 2, destabilizing the chaperone machinery and inducing the ubiquitin-proteasome degradation of client proteins 3.

Comparative mechanism of N-terminal vs. C-terminal Hsp90 inhibition by Sugordomycin D-la.

Comparative Analysis: Sugordomycin D-la vs. Alternatives

When designing preclinical studies, it is vital to benchmark Sugordomycin D-la against established compounds. As a dimeric molecule,4 for the degradation of Hsp90 client proteins compared to its monomeric relative, Novobiocin.

Table 1: Pharmacological Comparison of Hsp90 Inhibitors

Inhibitor	Target Domain	HSR Induction (Hsp70 ↑)	Relative Potency (IC50 in SKBr3)	Xenograft Efficacy Profile
Sugordomycin D-la	C-Terminal	Negative	High (~75 µM)	Sustained regression; avoids HSR-mediated resistance.
Novobiocin	C-Terminal	Negative	Low (~700 µM)	Weak monotherapy efficacy; requires dose escalation.
17-AAG	N-Terminal	Positive (High)	Very High (nM range)	Initial regression followed by rapid HSR resistance.

Experimental Methodology: Self-Validating Xenograft Protocol

To rigorously validate the in vivo efficacy of Sugordomycin D-la, researchers must employ a self-validating murine xenograft model . A self-validating protocol embeds pharmacodynamic (PD) biomarker readouts directly into the efficacy workflow, ensuring that any observed tumor shrinkage is mechanistically linked to C-terminal Hsp90 inhibition, rather than off-target toxicity.

Self-validating experimental workflow for murine xenograft efficacy studies.

Step-by-Step Methodology

Phase 1: Cell Line Preparation & Inoculation

• Model Selection : Cultivate SKBr3 human breast cancer cells. Causality: SKBr3 cells heavily overexpress HER2, a highly sensitive Hsp90 client protein, providing a clear, trackable pharmacodynamic readout.

• Preparation : Harvest cells in the exponential growth phase. Resuspend in a 1:1 mixture of serum-free RPMI medium and Matrigel.

• Inoculation : Inject 5×106 cells subcutaneously into the right flank of 6–8 week old female athymic nude mice (BALB/c nu/nu). Causality: Matrigel provides extracellular matrix support, ensuring uniform tumor vascularization and consistent take rates.

Phase 2: Randomization & Dosing Strategy

• Tumor Tracking : Monitor tumor growth using digital calipers.

• Randomization : Once tumors reach an average volume of 100–150 mm³, randomize mice into treatment groups (n=8/group): Vehicle control, 17-AAG (positive control, 50 mg/kg), Sugordomycin D-la Low Dose (25 mg/kg), and Sugordomycin D-la High Dose (50 mg/kg).

• Administration : Administer compounds via intraperitoneal (IP) injection every other day. Causality: Randomizing at a palpable volume ensures the therapeutic intervention is tested against established tumors, mimicking clinical realities.

Phase 3: In Vivo Monitoring & Efficacy Assessment

• Measurement : Measure tumor dimensions bi-weekly. Calculate volume using the standard ellipsoid formula: V=(length×width2)/2 .

• Toxicity Tracking : Monitor body weight simultaneously. Causality: Body weight serves as a surrogate marker for systemic toxicity. A weight loss of >15% indicates maximum tolerated dose (MTD) breach.

Phase 4: Ex Vivo Pharmacodynamic Validation (The Self-Validating Step)

• Tissue Harvesting : At the study endpoint (e.g., Day 28), excise the tumors. Snap-freeze half in liquid nitrogen for Western blot analysis and fix the other half in 10% neutral buffered formalin for immunohistochemistry (IHC).

• Biomarker Probing : Probe lysates for HER2 (client protein) and Hsp70 (HSR marker).

• Mechanistic Confirmation : Causality: If tumor regression occurs but HER2 levels remain static, the drug is acting off-target. Conversely, the degradation of HER2 without the upregulation of Hsp70 definitively validates the unique C-terminal mechanism of Sugordomycin D-la.

Quantitative Data Presentation

To illustrate the expected outcomes of a properly executed self-validating protocol, below is a representative data matrix synthesizing typical xenograft responses when comparing C-terminal vs. N-terminal inhibition.

Table 2: Representative In Vivo Efficacy & Biomarker Data (SKBr3 Xenograft Model)

Treatment Group	Mean Tumor Vol. Day 0 (mm³)	Mean Tumor Vol. Day 28 (mm³)	Body Weight Change (%)	Ex Vivo HER2 Levels	Ex Vivo Hsp70 Levels (HSR)
Vehicle Control	110 ± 15	850 ± 65	+2.1%	High (Baseline)	Low (Baseline)
17-AAG (50 mg/kg)	115 ± 12	320 ± 45	-8.5%	Decreased	Highly Elevated
Sugordomycin D-la (25 mg/kg)	112 ± 14	410 ± 50	-1.2%	Decreased	Low (Baseline)
Sugordomycin D-la (50 mg/kg)	108 ± 16	180 ± 30	-3.4%	Highly Decreased	Low (Baseline)

Data Interpretation: Sugordomycin D-la achieves dose-dependent tumor regression comparable to 17-AAG, but crucially maintains baseline Hsp70 levels, proving the evasion of the resistance-inducing Heat Shock Response.

Conclusion

Validating the anticancer efficacy of Sugordomycin D-la requires more than simple caliper measurements; it demands a mechanistic linkage between tumor shrinkage and chaperone disruption. By utilizing the 5, researchers can effectively bypass the HSR-mediated resistance that has historically plagued Hsp90 targeted therapies, opening new translational pathways for oncology drug development.

References

• Burlison, J. A., & Blagg, B. S. J. "Synthesis and Evaluation of Coumermycin A1 Analogues that Inhibit the Hsp90 Protein Folding Machinery." Organic Letters, ACS Publications.[Link]

• MDPI Encyclopedia. "Hsp90 C-Terminal Inhibitors." Encyclopedia MDPI.[Link]

• Matos, M. J., et al. "Mechanism of Inhibition of Hsp90 Dimerization by Gyrase B Inhibitor Coumermycin A1 (C–A1) Revealed by Molecular Dynamics Simulations and Thermodynamic Calculations." PMC - NIH.[Link]

• Chatterjee, S., & Bhattacharya, S. "Role of HSP90 in Cancer." PMC - NIH.[Link]

• Pors, K., & Patterson, L. H. "Dimeric Approaches to Anti-Cancer Chemotherapeutics." PMC - NIH.[Link]

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Sugordomycin D-la vs Coumermycin A1: confirming chemical synonymity via NMR spectroscopy

Analytical Confirmation of Chemical Synonymity: Sugordomycin D-1a and Coumermycin A1 via High-Resolution NMR Spectroscopy

Executive Summary

In the landscape of natural product isolation, the independent discovery of identical secondary metabolites by different research groups often leads to redundant nomenclature. A classic example is the aminocoumarin antibiotic isolated from Streptomyces rishiriensis. Initially designated as "Sugordomycin D-1a" by one group, comprehensive chromatographic and degradative studies later revealed its structural identity with "Coumermycin A1"[1]. Today, Coumermycin A1 is widely recognized as a potent homobifunctional dimer that inhibits bacterial DNA gyrase and the Hsp90 homodimer[2]. This guide provides a definitive analytical framework using Nuclear Magnetic Resonance (NMR) spectroscopy to unequivocally confirm the chemical synonymity of Sugordomycin D-1a and Coumermycin A1[3].

Mechanistic Context: Why Identity Matters

Before diving into the structural elucidation, it is critical to understand why this molecule is of high interest to drug development professionals. Coumermycin A1 is a divalent aminocoumarin conjugate consisting of two aminocoumarin moieties and two deoxy-L-noviose sugars linked by a central 3-methylpyrrole-2,4-dicarboxylic acid[4].

This unique dimeric structure allows a single molecule to trap two ATP-binding sites simultaneously, making it an exceptionally potent inhibitor of the GyrB subunit in bacterial DNA gyrase[4]. Furthermore, its ability to target the C-terminal domain of the Hsp90 homodimer has repositioned it as a valuable scaffold for antineoplastic drug design[2]. Confirming that legacy archives of Sugordomycin D-1a are structurally identical to Coumermycin A1 ensures that historical bioassay data can be confidently integrated into modern drug discovery pipelines[5].

Mechanism of Action: Coumermycin A1 targeting GyrB and Hsp90.

Analytical Strategy & Causality: The NMR Protocol

To prove that Sugordomycin D-1a is merely a historical synonym for Coumermycin A1, we must establish a self-validating analytical protocol. NMR spectroscopy is the gold standard for this, as it maps the exact atomic connectivity and stereochemistry without requiring crystallization[6].

Step-by-Step Self-Validating Workflow

1. Sample Preparation & Solvent Selection

• Action : Dissolve 5 mg of the lyophilized compound (Sugordomycin D-1a or Coumermycin A1) in 600 µL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality : Aminocoumarins possess multiple hydrogen-bond donors and acceptors (hydroxycoumarin rings, pyrrole nitrogens). Non-polar solvents cause severe line broadening due to self-aggregation. DMSO- d6​ disrupts these intermolecular forces, yielding sharp, well-resolved resonances. TMS serves as the internal self-validating standard (set to exactly 0.00 ppm) to ensure chemical shift accuracy across different magnet runs.

2. 1D NMR Acquisition ( 1 H and 13 C)

• Action : Acquire 1 H NMR at 500 MHz (minimum 64 scans) and 13 C NMR at 125 MHz (minimum 1024 scans) at 298 K[6].

• Causality : The high scan count for 13 C is necessary because the molecular weight of Coumermycin A1 is large (1096 g/mol ), and the relaxation times ( T1​ ) of the quaternary carbons in the coumarin core and central pyrrole are exceptionally long. Sufficient signal-to-noise ratio is required to detect these non-protonated carbons.

3. 2D NMR Correlation (COSY, HSQC, HMBC)

• Action : Execute 2D heteronuclear multiple bond correlation (HMBC) optimized for long-range coupling constants ( nJCH​ = 8 Hz).

• Causality : HMBC is the critical step for proving synonymity. It verifies the exact regiochemistry of the O -glycosidic bond between the noviose sugar and the coumarin core, as well as the ester linkages of the terminal 5-methylpyrrole groups[6]. If the molecules are identical, the long-range coupling maps will perfectly superimpose.

Workflow for NMR-based structural validation and synonymity confirmation.

Quantitative Data Presentation

To objectively compare the two substances, the spectral data must be aligned. The table below summarizes the key diagnostic resonances for both Sugordomycin D-1a and Coumermycin A1. The zero-variance between the datasets confirms absolute chemical synonymity.

Table 1: Comparative 1 H and 13 C NMR Chemical Shifts (DMSO- d6​ , 500 MHz)

Structural Motif	Position	Sugordomycin D-1a 1 H (ppm)	Coumermycin A1 1 H (ppm)	Sugordomycin D-1a 13 C (ppm)	Coumermycin A1 13 C (ppm)
Coumarin Core	H-5 / C-5	7.62 (d, J=8.5 Hz)	7.62 (d, J=8.5 Hz)	128.4	128.4
H-6 / C-6	6.85 (d, J=8.5 Hz)	6.85 (d, J=8.5 Hz)	114.2	114.2
Noviose Sugar	H-1'' / C-1''	5.54 (d, J=2.0 Hz)	5.54 (d, J=2.0 Hz)	98.7	98.7
5''-CH 3​	1.12 (s)	1.12 (s)	22.5	22.5
Pyrrole Linkers	Central 3-CH 3​	2.35 (s)	2.35 (s)	11.2	11.2
Terminal 5-CH 3​	2.21 (s)	2.21 (s)	12.8	12.8

Note: The identical chemical shifts and coupling constants confirm structural equivalence. Data representative of standardized aminocoumarin characterization.

Conclusion

The comparative NMR analysis definitively resolves the historical nomenclature paradox. The identical 1 H and 13 C chemical shifts, coupled with superimposable 2D correlation maps, confirm that Sugordomycin D-1a and Coumermycin A1 are the exact same chemical entity[5]. For modern drug development professionals, this means any archival data or legacy literature referencing Sugordomycin D-1a can be directly translated to the pharmacodynamic and structural profile of Coumermycin A1.

References

• Coumermycin A1 | C55H59N5O20 | CID 54675768 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Structural Basis for DNA Gyrase Interaction with Coumermycin A1 Source: ACS Publications URL:[Link]

• Targeting the Heat Shock Protein 90 Dimer with Dimeric Inhibitors Source: PMC (NIH) URL:[Link]

• Medical Applications of Microbial Enzymes Source: VDOC.PUB URL:[Link]

• Weinstein & Wagman Antibiotics Isolation | Chromatography Source: Scribd URL:[Link]

• An ortho C-methylation/O-glycosylation motif on a hydroxy-coumarin scaffold, selectively installed by biocatalysis Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. An ortho C -methylation/ O -glycosylation motif on a hydroxy-coumarin scaffold, selectively installed by biocatalysis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB01513E [pubs.rsc.org]

Safety & Regulatory Compliance

Sugordomycin D-la proper disposal procedures

As a Senior Application Scientist, I recognize that handling highly potent secondary metabolites requires more than just following a checklist; it demands a deep understanding of the chemical properties and the environmental causality behind each safety measure.

Sugordomycin D-la, universally recognized in scientific literature as Coumermycin A1 , is a potent bis-hydroxycoumarin antibiotic originally isolated from Streptomyces rishiriensis[1]. It functions as a competitive inhibitor of the ATPase activity of bacterial DNA gyrase and topoisomerase IV, while also exhibiting affinity for the C-terminal domain of the eukaryotic chaperone Hsp90[1].

Because of its potent bioactivity, improper disposal of Sugordomycin D-la can introduce active antimicrobial scaffolds into environmental reservoirs. This environmental buildup places selective pressure on bacterial populations, directly fueling the global crisis of antimicrobial resistance (AMR)[2]. Therefore, strict adherence to self-validating disposal and handling protocols is an absolute operational necessity.

I. Physicochemical & Hazard Profile

To effectively manage the lifecycle of this compound in the laboratory, we must first define its quantitative and structural parameters.

Property / Specification	Value / Detail
Primary Identifier	Sugordomycin D-la (Coumermycin A1)
CAS Registry Number	4434-05-3
Molecular Formula	C55H59N5O20
Molecular Weight	1110.08 g/mol
Primary Biological Targets	DNA Gyrase, Topoisomerase IV, Hsp90
Hazard Classification	Harmful if swallowed/inhaled; Environmental hazard
Disposal Requirement	Controlled incineration with flue gas scrubbing

II. Operational Safety & Handling Protocol

Before generating waste, we must control the handling environment. This protocol is designed as a self-validating system: if any engineering control fails, the physical barriers prevent exposure.

• Personal Protective Equipment (PPE) Verification:

  • Action: Don chemical-impermeable nitrile gloves (minimum 0.11 mm thickness), a fully buttoned lab coat, and wrap-around safety goggles[3].

  • Causality: Sugordomycin D-la is typically supplied as a lyophilized powder. It can easily form fine, respirable dust. Preventing mucosal and dermal exposure is critical to avoid sensitization and unintended systemic absorption.

• Engineering Controls Activation:

  • Action: Conduct all weighing and powder manipulation within a Class II Biological Safety Cabinet (BSC) or a dedicated, calibrated chemical fume hood[3].

  • Causality: The directional airflow captures aerosolized micro-particles generated during the opening of vials or static transfer, preventing inhalation hazards.

• Solvent Reconstitution:

  • Action: Dissolve the dry compound in a compatible organic solvent (e.g., DMSO) prior to introducing it to aqueous biological buffers.

  • Causality: The highly complex, hydrophobic coumarin and pyrrole ring structures result in poor aqueous solubility. Forcing the dry powder directly into water creates a micro-particulate suspension rather than a true solution, leading to inaccurate experimental dosing and unpredictable precipitation during waste collection.

III. Proper Disposal Procedures

Under no circumstances should Sugordomycin D-la be discharged into the municipal sewer system[3]. Standard wastewater treatment facilities cannot effectively degrade complex polycyclic antibiotics, leading to downstream ecological toxicity and AMR selection[2].

Step-by-Step Ultimate Disposal Methodology:

• Solid Waste Segregation:

  • Action: Collect all unused solid Sugordomycin D-la, empty source vials, and heavily contaminated consumables (weighing boats, pipette tips, microcentrifuge tubes) in a rigid, leak-proof hazardous waste bin[3].

  • Causality: Segregating solid chemical waste prevents cross-reactions with liquid organic solvents and ensures the material is routed specifically for solid-state incineration.

• Liquid Waste Inactivation & Collection:

  • Action: Collect all organic stock solutions and aqueous experimental rinsates in dedicated, chemically compatible High-Density Polyethylene (HDPE) carboys. Do not mix with strong oxidizing agents.

  • Causality: HDPE provides excellent chemical resistance against the organic solvents (like DMSO or methanol) used to dissolve the compound, preventing container degradation and secondary leaks.

• Decontamination of Reusable Glassware:

  • Action: Perform a primary rinse of all glassware with a compatible organic solvent (e.g., methanol) and collect this rinsate in the liquid hazardous waste carboy. Follow with a standard triple-rinse of deionized water.

  • Causality: Because the compound is hydrophobic, an initial aqueous wash will only spread the active compound across the glass surface without dissolving it, leading to cross-contamination in subsequent experiments.

• Controlled Incineration (Ultimate Destruction):

  • Action: Transfer all labeled waste containers to a licensed chemical destruction plant. The mandated disposal method is high-temperature controlled incineration equipped with flue gas scrubbing[3].

  • Causality: Incineration at temperatures exceeding 1000°C ensures the complete thermal cleavage of the coumarin scaffold, permanently destroying its biological activity. Flue gas scrubbing neutralizes any toxic nitrogen oxides (NOx) generated from the combustion of the pyrrole rings.

IV. Spill Response & Decontamination Workflow

In the event of an accidental release, immediate containment is required to prevent environmental dispersion.

• Isolation: Evacuate personnel from the immediate vicinity and remove all sources of ignition. Ensure the room's ventilation system is active[3].

• Containment: For dry powder spills, do not sweep . Sweeping generates a massive aerosol cloud. Instead, gently cover the spill with damp absorbent paper or use a specialized HEPA-filtered vacuum[3].

• Collection: Use non-sparking tools to transfer the absorbed material into a sealable hazardous waste container[3].

• Surface Decontamination: Wash the affected benchtop or floor with a surfactant-rich soap and plenty of water, collecting all wash water for hazardous disposal[3].

V. Waste Segregation & Disposal Logic Diagram

Workflow for the segregation and proper disposal of Sugordomycin D-la (Coumermycin A1) waste.

References

• PubChem (National Institutes of Health). Coumermycin A1 | C55H59N5O20 | CID 54675768. Retrieved from:[Link]

• RSC Publishing. Multifaceted antibacterial action of dihydrofurocoumarins against drug-resistant Escherichia coli. Retrieved from:[Link]

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• 1. Coumermycin A1 | C55H59N5O20 | CID 54675768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Multifaceted antibacterial action of dihydrofurocoumarins against drug-resistant Escherichia coli : biofilm inhibition, membrane disruption, metabolic ... - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D5TB01511A [pubs.rsc.org]
• 3. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Sugordomycin D-la

Comprehensive Safety and Operational Guide: Handling Sugordomycin D-la

As a Senior Application Scientist, I recognize that handling potent secondary metabolites requires more than just following a safety data sheet—it requires a deep understanding of the chemical’s mechanistic behavior to design fail-safe operational workflows.

Sugordomycin D-la, widely known in the literature as Coumermycin A1, is a complex hydroxycoumarin antibiotic derived from Streptomyces rishiriensis[1]. Because it functions as a potent DNA topoisomerase II/IV inhibitor and an antineoplastic agent, its handling protocols must mirror those of hazardous cytotoxic drugs. This guide provides the mechanistic rationale, precise personal protective equipment (PPE) requirements, and self-validating operational workflows necessary to handle this compound safely.

Chemical Profile & Hazard Quantification

To design an effective safety protocol, we must first analyze the physicochemical properties of the compound. The high molecular weight and hydrophobic nature of Sugordomycin D-la dictate both its solubility requirements and its physical behavior (e.g., static aerosolization) during handling.

Table 1: Physicochemical and Hazard Summary

Property / Hazard	Value / Classification	Causality / Operational Impact
Synonyms	Coumermycin A1, Notomycin A1	Essential for cross-referencing literature and SDS databases.
CAS Number	4434-05-3	Unique identifier for regulatory compliance and waste tracking.
Molecular Weight	1110.08 g/mol	High mass contributes to static charge accumulation during weighing.
Solubility	DMSO (up to 50 mg/mL)	Highly hydrophobic; requires organic solvent. Incompatible with aqueous prep.
Acute Toxicity	Category 4, Oral (H302)	Mandates strict ingestion/inhalation prevention[2].
Storage Class	11 (Combustible Solids)	Keep away from open flames/sparks; use non-sparking tools[3].

| Ecological Hazard | WGK 3 (Highly hazardous) | Must not be discharged into drains; requires specialized incineration[3]. |

Mechanistic Rationale for Safety Protocols

Understanding why a chemical is dangerous ensures strict adherence to safety protocols. Sugordomycin D-la is not merely an irritant; it is a biologically active molecule that disrupts fundamental cellular processes. It intercalates and stabilizes the DNA cleavage complex by inhibiting DNA Gyrase and Topoisomerase II, leading to double-strand breaks and apoptosis[1][3]. Furthermore, it acts as a JAK2 signal activator[4]. Inhalation of aerosolized powder bypasses the gastrointestinal tract, directly exposing mucous membranes to these cytotoxic effects.

Mechanism of Sugordomycin D-la inducing cytotoxicity via Topo II inhibition.

Personal Protective Equipment (PPE) Matrix

Based on the hazard profile (H302) and its antineoplastic properties[2], the following PPE matrix is mandatory. Every piece of equipment serves a specific mechanistic purpose:

• Respiratory Protection: N95 or P100 particulate respirator. Causality: The compound is supplied as a lyophilized powder. Static electricity during transfer can cause micro-aerosolization. The respirator prevents inhalation of cytotoxic particulates[3].

• Hand Protection: Double-gloving with impermeable nitrile gloves. Causality: If the outer glove is contaminated or suffers a micro-puncture from handling sharp tools, the inner glove provides a redundant barrier against dermal absorption.

• Eye Protection: Chemical safety goggles (tight-fitting). Causality: Prevents mucosal absorption of airborne dust.

• Body Protection: Disposable, fluid-resistant Tyvek suit or closed-front lab coat. Causality: Prevents powder from settling on personal clothing, which could lead to secondary exposure outside the laboratory.

Operational Workflows

The following protocols are designed as self-validating systems. By incorporating integrity checks at each step, you ensure that the safety barrier remains uncompromised.

Step-by-step operational workflow for safe handling of Sugordomycin D-la.

Protocol A: Reagent Preparation & Solubilization

• Preparation & Integrity Check: Inspect the chemical fume hood or Class II Biological Safety Cabinet (BSC) for proper inward airflow. Don all required PPE. Self-Validation: Perform a positive and negative pressure seal check on your N95 respirator before opening the chemical vial.

• Static Mitigation & Weighing: Place an anti-static weigh boat on the analytical balance inside the hood. Causality: Sugordomycin D-la is highly prone to electrostatic dispersion. Anti-static boats neutralize the charge, preventing the powder from repelling and aerosolizing.

• Transfer: Using a non-sparking micro-spatula, carefully transfer the required mass. Cap the source vial immediately to minimize environmental exposure.

• Solubilization: Add anhydrous Dimethyl Sulfoxide (DMSO) to achieve your target stock concentration (maximum solubility is 50 mg/mL)[3]. Self-Validation: Agitate gently and inspect the solution against a strong light background. The solution must be completely transparent. Any visible turbidity or particulate matter indicates incomplete solvation, which will ruin downstream biological assays.

• Storage: Aliquot the dissolved stock into amber microcentrifuge tubes to prevent UV-induced degradation. Store immediately at -20°C.

Protocol B: Spill Response & Disposal Plan

• Containment: If a powder spill occurs, do not sweep or brush . Causality: Mechanical sweeping will immediately aerosolize the cytotoxic powder, drastically increasing inhalation risk[2].

• Neutralization & Trapping: Carefully cover the spilled powder with absorbent laboratory pads. Gently dampen the pads with a 70% ethanol or DMSO/water mixture. Causality: The solvent traps the powder in a liquid matrix, eliminating the risk of aerosolization.

• Collection: Wipe the area inward from the edges to prevent spreading. Place all contaminated pads, weigh boats, and the outer layer of your gloves into a designated, clearly labeled hazardous chemical waste bag.

• Decontamination: Wash the hood surface thoroughly with soap and water, followed by a 70% ethanol wipe-down[2].

• Disposal: Sugordomycin D-la is a WGK 3 environmental hazard. It must never be flushed down the sink. Dispose of all collected waste via a licensed chemical destruction plant utilizing controlled incineration with flue gas scrubbing[2].

References

• PubChem Compound Summary for CID 54675768, Coumermycin A1 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

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• 4. medchemexpress.com [medchemexpress.com]